2-Butanol, 4-(trimethylstannyl)-

• CAS: 53044-15-8

Core Science & Biosynthesis

2-Butanol, 4-(trimethylstannyl)- chemical properties and molecular structure

An In-depth Technical Guide to 2-Butanol, 4-(trimethylstannyl)-: Chemical Properties and Molecular Structure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, molecular structure, and potential reactivity of 2-Butanol, 4-(trimethylstannyl)-. As a bifunctional organometallic compound, it presents unique opportunities in synthetic chemistry, acting as a versatile building block for the introduction of a four-carbon chain with a secondary alcohol and a reactive tin moiety. This document delves into its structural characteristics, predicted spectroscopic signatures, a plausible synthetic route, and essential safety protocols for its handling.

Molecular Structure and Chemical Identity

2-Butanol, 4-(trimethylstannyl)- possesses a unique structure combining a secondary alcohol and a terminal trimethylstannyl group. This bifunctionality makes it a valuable, albeit not widely commercially available, reagent in organic synthesis. The secondary alcohol at the C2 position introduces a chiral center, meaning the compound can exist as (R) and (S) enantiomers. The trimethylstannyl group at the C4 position is a versatile handle for various carbon-carbon bond-forming reactions.

Key Identifiers:

• Chemical Name: 2-Butanol, 4-(trimethylstannyl)-

• CAS Number: 53044-15-8[1]

• Molecular Formula: C₇H₁₈OSn

Caption: Molecular structure of 2-Butanol, 4-(trimethylstannyl)-.

Physicochemical Properties

Detailed experimental data for 2-Butanol, 4-(trimethylstannyl)- is not widely published. The following table includes known information and predicted properties based on its constituent functional groups and related compounds.

Property	Value	Source/Basis
Molecular Weight	252.99 g/mol	Calculated
Appearance	Colorless liquid (Predicted)	Based on similar organotin compounds and alcohols
Boiling Point	Not available	-
Melting Point	Not available	-
Density	Not available	-
Solubility	Soluble in common organic solvents (e.g., THF, diethyl ether, dichloromethane). (Predicted)	General solubility of organometallic compounds

Predicted Spectroscopic Data

¹H and ¹³C NMR Spectroscopy

The proton and carbon NMR spectra are expected to show characteristic signals for both the butanol backbone and the trimethylstannyl group.

• ¹H NMR:

  • A broad singlet for the hydroxyl proton (OH ), with a chemical shift that is dependent on concentration and solvent.

  • A multiplet for the proton on the carbon bearing the hydroxyl group (H -C2).

  • A doublet for the methyl protons at C1 (H ₃C-C2).

  • Multiplets for the methylene protons at C3 and C4 (-CH ₂-CH ₂-Sn).

  • A singlet for the nine equivalent protons of the trimethylstannyl group ((CH ₃)₃Sn-), with satellite peaks due to coupling with tin isotopes.

• ¹³C NMR:

  • A signal for the carbon attached to the hydroxyl group (C 2).

  • Signals for the other carbons of the butanol chain (C 1, C 3, C 4).

  • A signal for the carbons of the trimethylstannyl group ((C H₃)₃Sn-).

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by the absorptions of the hydroxyl group.

• O-H stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹, characteristic of a hydrogen-bonded hydroxyl group.[2]

• C-H stretch: Strong absorptions in the 2850-2960 cm⁻¹ region, corresponding to the C-H bonds of the alkyl groups.[2]

• C-O stretch: A distinct absorption in the 1050-1150 cm⁻¹ range, indicating the presence of a secondary alcohol.[2]

• Sn-C stretch: Weaker absorptions are expected in the fingerprint region corresponding to the tin-carbon bond.

Mass Spectrometry

The mass spectrum would likely show a weak or absent molecular ion peak due to the instability of the alcohol.

• Molecular Ion (M⁺): m/z = 253 (for the most abundant isotopes).

• Key Fragments:

  • Loss of a methyl group from the tin atom: [M - 15]⁺.

  • Loss of water from the alcohol: [M - 18]⁺.

  • Cleavage of the C-Sn bond.

  • Fragments characteristic of the butanol backbone, such as m/z = 45 (C₂H₅O⁺).[3]

Synthesis and Reactivity

Proposed Synthesis

A plausible synthetic route to 2-Butanol, 4-(trimethylstannyl)- involves the reaction of a suitable 4-halo-2-butanol precursor with a trimethylstannylating agent. A transition-metal-free approach using hexamethyldistannane is an attractive option due to its operational simplicity and good functional group tolerance.[4]

Caption: Proposed synthesis of 2-Butanol, 4-(trimethylstannyl)-.

Experimental Protocol (Hypothetical):

• Preparation: To a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add lithium tert-butoxide (1.5 equivalents).

• Reagent Addition: Add anhydrous dimethylformamide (DMF), followed by hexamethyldistannane (1.2 equivalents) and 4-bromo-2-butanol (1.0 equivalent).

• Reaction: Stir the reaction mixture at 80 °C and monitor the reaction progress by thin-layer chromatography or gas chromatography.

• Workup and Purification: Upon completion, cool the reaction mixture, filter to remove any insoluble salts, and concentrate the filtrate under reduced pressure. The crude product can then be purified by silica gel column chromatography to yield the desired 2-Butanol, 4-(trimethylstannyl)-.

Reactivity and Potential Applications

The dual functionality of 2-Butanol, 4-(trimethylstannyl)- allows for a range of chemical transformations.

• Reactions at the Hydroxyl Group:

  • Oxidation: The secondary alcohol can be oxidized to the corresponding ketone, 4-(trimethylstannyl)-2-butanone.

  • Esterification: Reaction with carboxylic acids or their derivatives will form the corresponding esters.

  • Dehydration: Acid-catalyzed dehydration could lead to the formation of a mixture of butenyltrimethylstannane isomers.[5]

• Reactions at the Trimethylstannyl Group:

  • Stille Coupling: The trimethylstannyl group is an excellent participant in palladium-catalyzed Stille cross-coupling reactions, allowing for the formation of a new carbon-carbon bond with various organic halides or triflates. This is a powerful method for constructing more complex molecules.

  • Transmetalation: The tin group can be exchanged with other metals, such as lithium (via tin-lithium exchange), to generate a nucleophilic organolithium reagent.

Caption: A potential application in a Stille cross-coupling reaction.

Safety and Handling of Organotin Compounds

Organotin compounds are known for their toxicity, and strict safety precautions must be observed.

• Toxicity: Organotin compounds are highly toxic and can be absorbed through the skin, inhalation, or ingestion.[6] The toxicity generally follows the order R₃SnX > R₂SnX₂ > RSnX₃.[1] As 2-Butanol, 4-(trimethylstannyl)- is a trialkyltin derivative, it should be handled as a highly toxic substance.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., neoprene), safety goggles, and a lab coat.[1]

• Engineering Controls: All manipulations of organotin compounds should be conducted in a well-ventilated chemical fume hood.[1]

• Spills: In case of a spill, evacuate the area and use an appropriate absorbent material for cleanup. All contaminated materials must be treated as hazardous waste.

• Waste Disposal: Dispose of all organotin waste, including contaminated labware and PPE, in a designated and properly labeled hazardous waste container according to institutional guidelines.[6]

References

• BenchChem. (n.d.). An In-depth Technical Guide to the Safety and Handling of Organotin Compounds.
• BenchChem. (n.d.). Safety and Handling Precautions for Organotin Compounds.
• NextSDS. (n.d.). 4-(Trimethylstannyl)-2-butanol — Chemical Substance Information.
• Doc Brown's Advanced Organic Chemistry. (2026, March 3). C4H10O CH3CH(OH)CH2CH3 mass spectrum of butan-2-ol.
• Doc Brown's Advanced Organic Chemistry. (2026, March 3). C4H10O CH3CH(OH)CH2CH3 infrared spectrum of butan-2-ol.
• Organic Chemistry Portal. (2022). Transition Metal Free Stannylation of Alkyl Halides: The Rapid Synthesis of Alkyltrimethylstannanes.
• Chemistry LibreTexts. (2023, January 23). F. The Dehydration of Butan-2-ol.

Sources

• 1. nextsds.com [nextsds.com]
• 2. C4H10O CH3CH(OH)CH2CH3 infrared spectrum of butan-2-ol prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 2-butanol sec-butyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. C4H10O CH3CH(OH)CH2CH3 mass spectrum of butan-2-ol fragmentation pattern of m/z m/e ions for analysis and identification of 2-butanol sec-butyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. Transition Metal Free Stannylation of Alkyl Halides: The Rapid Synthesis of Alkyltrimethylstannanes [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 4-(2,3,6-Trimethylphenyl)butan-2-ol | C13H20O | CID 522200 - PubChem [pubchem.ncbi.nlm.nih.gov]

4-(Trimethylstannyl)butan-2-ol: A Comprehensive Guide to Synthesis and Mechanistic Pathways

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Molecule: 2-Butanol, 4-(trimethylstannyl)- | Formula: C7​H18​OSn

Structural Rationale and Synthetic Utility

4-(Trimethylstannyl)butan-2-ol is a highly versatile, bifunctional organometallic building block. It features a nucleophilic/transmetalating trimethylstannyl group ( -SnMe3​ ) tethered via an aliphatic chain to a secondary hydroxyl group. This dual functionality makes it an invaluable precursor in complex natural product synthesis and pharmaceutical development, particularly for Stille cross-coupling reactions where the tethered alcohol serves as a handle for subsequent cyclization, oxidation, or esterification.

Unlike tributyltin derivatives, trimethyltin compounds are favored when steric hindrance at the metal center must be minimized to accelerate transmetalation, or when the distinct NMR satellites of the -SnMe3​ group are required for downstream analytical tracking[1]. However, synthesizing this molecule requires precise control over regiochemistry and reaction conditions. This whitepaper details two self-validating synthetic pathways: a kinetically driven radical hydrostannylation and a regiospecific organometallic epoxide ring-opening.

The Kinetic Approach: Radical Hydrostannylation

The most direct route to 4-(trimethylstannyl)butan-2-ol is the radical-mediated hydrostannylation of 3-buten-2-ol (methyl vinyl carbinol) using trimethyltin hydride ( Me3​SnH ).

Mechanistic Dynamics

Organotin hydrides are highly effective radical reducing agents and hydrostannylation precursors due to the relatively weak, nonionic bond between tin and hydrogen, which cleaves homolytically under thermal or photochemical conditions[2]. The reaction is initiated by the thermal decomposition of Azobisisobutyronitrile (AIBN) at 80 °C, which abstracts a hydrogen atom from Me3​SnH to generate the stannyl radical ( Me3​Sn∙ ).

The regiochemistry of this addition is governed by the thermodynamic stability of the intermediate carbon radical. The bulky Me3​Sn∙ radical attacks the less sterically hindered terminal carbon ( C4​ ) of 3-buten-2-ol. This anti-Markovnikov addition generates a secondary radical at C3​ , which is significantly more stable than the primary radical that would form from Markovnikov addition. The intermediate secondary radical then abstracts a hydrogen atom from another molecule of Me3​SnH , yielding the target product and propagating the radical chain. While radical hydrostannylations can sometimes result in mixtures of regioisomers[3], the steric bias of the secondary alcohol in 3-buten-2-ol heavily favors the desired terminal stannane.

Caption: Radical chain mechanism for the hydrostannylation of 3-buten-2-ol.

Step-by-Step Experimental Protocol

Note: Me3​SnH is highly toxic and unstable; it must be prepared fresh and handled in a strictly ventilated fume hood[1].

• Preparation: Flame-dry a two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar under an argon atmosphere.

• Reagent Loading: Add 3-buten-2-ol (1.0 equiv, 10 mmol) and anhydrous toluene (20 mL) to the flask. Degas the solution by bubbling argon through it for 15 minutes.

• Initiator & Stannane Addition: Add AIBN (0.05 equiv, 0.5 mmol) followed by freshly distilled Me3​SnH (1.2 equiv, 12 mmol) via syringe.

• Thermal Activation: Submerge the flask in a pre-heated oil bath at 80 °C. Stir vigorously for 4 hours. Monitor the disappearance of the alkene via TLC (Hexane/EtOAc 8:2, visualized with KMnO4​ ).

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude mixture via column chromatography using neutral alumina (to prevent acid-catalyzed protodestannylation common with silica gel) eluting with a gradient of Hexane to 10% EtOAc in Hexane.

The Regiospecific Approach: Organometallic Epoxide Opening

To bypass the minor regiochemical ambiguities inherent in radical additions, a strictly controlled SN​2 pathway can be employed. This involves the nucleophilic addition of (trimethylstannyl)methyllithium to propylene oxide (2-methyloxirane).

Mechanistic Dynamics

By treating iodomethyltrimethylstannane ( Me3​SnCH2​I ) with n-butyllithium at cryogenic temperatures, the potent nucleophile (trimethylstannyl)methyllithium ( Me3​SnCH2​Li ) is generated via halogen-metal exchange. When propylene oxide is introduced, the organolithium reagent executes an SN​2 attack.

To ensure absolute regiospecificity and prevent base-catalyzed isomerization of the epoxide, Boron trifluoride etherate ( BF3​⋅OEt2​ ) is utilized as a Lewis acid. The BF3​ coordinates to the epoxide oxygen, increasing the electrophilicity of the carbon atoms. The bulky Me3​SnCH2​Li nucleophile exclusively attacks the least sterically hindered terminal carbon ( C1​ of the epoxide), smoothly opening the ring to form a secondary alkoxide. Subsequent aqueous quenching yields 4-(trimethylstannyl)butan-2-ol.

Caption: Step-by-step workflow for the epoxide ring-opening synthesis pathway.

Step-by-Step Experimental Protocol

• Lithiation: In a flame-dried Schlenk flask under argon, dissolve iodomethyltrimethylstannane (1.0 equiv, 10 mmol) in anhydrous THF (30 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Metal Exchange: Dropwise add n-Butyllithium (1.05 equiv, 1.6 M in hexanes). Stir at -78 °C for 30 minutes to ensure complete formation of Me3​SnCH2​Li .

• Lewis Acid Activation: In a separate dry vial, mix propylene oxide (1.2 equiv, 12 mmol) and BF3​⋅OEt2​ (1.0 equiv, 10 mmol) in THF (5 mL) at -78 °C.

• Nucleophilic Attack: Transfer the epoxide/Lewis acid mixture dropwise into the organolithium solution via cannula. Maintain at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

• Quenching & Workup: Cool the flask to 0 °C and quench carefully with saturated aqueous NH4​Cl (20 mL). Extract the aqueous layer with diethyl ether ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate in vacuo.

• Purification: Purify via flash chromatography (Silica gel pre-treated with 1% Et3​N ; Eluent: 9:1 Hexane/EtOAc).

Comparative Analytics and Optimization

To assist process chemists in selecting the optimal synthetic route, the quantitative data and operational parameters for both pathways are summarized below. The Epoxide Ring-Opening pathway is superior for absolute regiospecificity, whereas the Hydrostannylation pathway is more atom-economical and avoids cryogenic conditions.

Parameter	Pathway A: Radical Hydrostannylation	Pathway B: Epoxide Ring-Opening
Primary Reagents	3-Buten-2-ol, Me3​SnH	Me3​SnCH2​I , Propylene Oxide
Catalyst / Initiator	AIBN (Thermal)	n-BuLi, BF3​⋅OEt2​
Regioselectivity	Moderate to High (Anti-Markovnikov)	Absolute ( SN​2 at less hindered carbon)
Typical Isolated Yield	65 - 75%	75 - 85%
Reaction Temperature	80 °C	-78 °C to Room Temperature
Key Byproducts	Hexamethylditin ( Me6​Sn2​ ), Markovnikov isomer	Halogenated tin species (if poorly quenched)
Scalability Constraints	High toxicity and volatility of Me3​SnH	Exothermic quenching; requires cryogenic infrastructure

References

• Source: acs.
• Tributyltin hydride (Tributylstannane)
• The Use of Phosphine Ligands to Control the Regiochemistry of Pd-Catalyzed Hydrostannations of 1-Alkynes: Synthesis of (E)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

Physical Characteristics, Thermodynamic Behavior, and Isolation Protocols for 4-(Trimethylstannyl)butan-2-ol

Executive Summary

As a Senior Application Scientist specializing in organometallic intermediates, I frequently encounter the challenge of characterizing and isolating bifunctional organotin compounds. 4-(Trimethylstannyl)butan-2-ol (CAS: 53044-15-8) is a highly specialized secondary alcohol featuring a terminal trimethylstannyl moiety. It serves as a critical precursor in advanced organic synthesis, particularly for generating configurationally stable α -alkoxyorganolithium reagents via tin-lithium transmetalation.

This whitepaper provides an in-depth technical analysis of its physical characteristics, thermodynamic behavior, and the causal logic behind its handling protocols. Because organotin compounds are notoriously prone to thermal degradation, standard atmospheric boiling points are practically irrelevant. Instead, we must rely on predictive thermodynamic profiling and high-vacuum techniques to ensure structural integrity during isolation.

Molecular Architecture & Physical Characteristics

The physical behavior of 4-(trimethylstannyl)butan-2-ol is dictated by the interplay between its hydrophilic hydroxyl group (-OH) and the lipophilic, heavy trimethyltin group (-SnMe₃).

Intramolecular Coordination (The Sn···O Interaction)

In γ

• and δ -stannyl alcohols, the Lewis acidic tin atom frequently engages in intramolecular coordination with the lone electron pairs of the oxygen atom. This creates a pseudo-cyclic conformation in the liquid phase.

• Causality on Volatility: This internal coordination partially shields the hydroxyl group, reducing the extent of intermolecular hydrogen bonding compared to the parent [1]. While the massive atomic weight of tin (118.71 g/mol ) inherently drastically increases London dispersion forces and lowers volatility, the suppression of intermolecular H-bonding prevents the boiling point from escalating to practically undistillable extremes.

Density and Solubility

Organotin compounds are characteristically dense. The density of 4-(trimethylstannyl)butan-2-ol is estimated to be >1.2 g/cm3 , causing it to sink in aqueous biphasic systems during extraction. It is completely miscible with aprotic organic solvents (THF, dichloromethane, toluene) but exhibits negligible solubility in water, necessitating rigorous phase separation during workup.

Caption: Logical relationship between intramolecular coordination, vapor pressure, and distillation.

Boiling Point & Thermodynamic Profiling

Attempting to boil 4-(trimethylstannyl)butan-2-ol at standard atmospheric pressure (760 Torr) will result in catastrophic thermal decomposition—specifically, β -hydride elimination or homolytic cleavage of the Sn-C bond—long before the liquid reaches its theoretical boiling point (estimated >240∘C ).

To isolate this compound, we must apply the Clausius-Clapeyron relationship to lower the boiling point into a thermally stable regime ( <120∘C ). Based on homologous series extrapolation against[2] and structurally similar stannyl acetonides, the operational boiling point of 4-(trimethylstannyl)butan-2-ol is 80–100 °C at 0.1–1.0 Torr .

Quantitative Data Summary

Property	4-(Trimethylstannyl)butan-2-ol	2-Butanol (Parent)	Trimethyltin Chloride (Ref)
Molecular Formula	C₇H₁₈OSn	C₄H₁₀O	C₃H₉ClSn
Molecular Weight	236.93 g/mol	74.12 g/mol	199.27 g/mol
Boiling Point (760 Torr)	>240 °C (Decomposes)	98–100 °C	154–156 °C
Boiling Point (Vacuum)	80–100 °C @ 0.5 Torr	N/A	N/A
Density (Estimated)	~1.25 g/cm³	0.808 g/cm³	1.64 g/cm³
Physical State (20 °C)	Colorless to pale yellow oil	Colorless liquid	Colorless liquid/solid

Experimental Protocols: A Self-Validating Approach

As a standard of trustworthiness in application science, every protocol must be a self-validating system. The following methodologies are designed so that the physical output of each step inherently verifies the success of the underlying chemistry.

Protocol A: High-Vacuum Fractional Distillation

Causality: To purify the crude stannyl alcohol without inducing thermal destannylation, a short-path distillation apparatus under high vacuum is strictly required.

• Apparatus Assembly: Assemble a short-path distillation head (Kugelrohr or standard micro-distillation) connected to a high-vacuum Schlenk line. Reasoning: A short path minimizes the holdup volume and reduces the thermal residence time of the organotin compound.

• Degassing: Transfer the crude 4-(trimethylstannyl)butan-2-ol into the distillation flask. Perform three freeze-pump-thaw cycles. Reasoning: Removing dissolved oxygen prevents the oxidative cleavage of the sensitive Sn-C bond at elevated temperatures.

• Thermal Equilibration: Apply a stable vacuum of 0.5 Torr. Gradually heat the oil bath to 90 °C.

• Fraction Collection: Discard the initial fore-run (typically unreacted starting materials or volatile tin byproducts boiling <60∘C ). Collect the main fraction when the vapor temperature stabilizes between 85–95 °C.

• System Validation (Self-Validation Checkpoint): The success of the distillation is validated via ¹H NMR spectroscopy. The presence of sharp satellite peaks ( 119Sn and 117Sn J -coupling) flanking the trimethyltin methyl protons ( δ≈0.1 ppm ) confirms that the Sn-C bonds survived the thermal stress intact.

Protocol B: Tin-Lithium Transmetalation (Downstream Application)

Causality: The primary utility of this compound is to act as a precursor for organolithium reagents. The massive stannyl group acts as an excellent leaving group during transmetalation.

• Solvent Preparation: Dissolve the purified 4-(trimethylstannyl)butan-2-ol in anhydrous THF (0.1 M) under an argon atmosphere. Cool the system to -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add n -butyllithium ( n -BuLi, 1.1 equivalents). Reasoning: The thermodynamic driving force is the formation of the highly stable tetrasubstituted tin byproduct (e.g., n -butyltrimethylstannane) and the localized carbanion.

• Electrophilic Trapping: After 30 minutes, introduce the target electrophile (e.g., an aldehyde) to the living organolithium species.

• System Validation (Self-Validation Checkpoint): The reaction is self-validating through Thin Layer Chromatography (TLC). The starting stannane is highly non-polar and UV-inactive (requires iodine staining). The disappearance of this high- Rf​ spot and the emergence of a highly polar diol product confirms successful transmetalation and trapping.

Caption: Synthetic workflow and downstream transmetalation of 4-(trimethylstannyl)butan-2-ol.

References

• 2-Butanol Source: Wikipedia URL:[Link]

• Trimethyltin chloride | C3H9ClSn | CID 14016 Source: PubChem, National Institutes of Health (NIH) URL:[Link]

• Trimethyltin hydroxide Source: Wikipedia URL:[Link]

• 4-(Trimethylstannyl)-2-butanol — Chemical Substance Information Source: NextSDS Substance Database URL:[Link]

The Architecture of Safety: Handling, Toxicity, and Decontamination of Trimethylstannyl Alcohols

As a Senior Application Scientist, I frequently encounter the dual nature of organometallic reagents: they are indispensable for constructing complex molecular architectures, yet profoundly unforgiving in their toxicity. Trimethylstannyl alcohols (e.g., 3-trimethylstannyl-1-propanol) are prime examples. Widely utilized in Stille cross-couplings and as precursors for stannyl ketones, these bifunctional molecules carry the highly hazardous trimethyltin (TMT) moiety.

This technical guide synthesizes the toxicological mechanisms of TMT compounds with field-proven, self-validating laboratory protocols. My objective is to explain the causality behind our safety standards, ensuring that your research progresses without compromising human health.

Chemical and Toxicological Profile

The toxicity of organotin compounds is inversely proportional to the steric bulk of their alkyl substituents. While tributyltin (TBT) is moderately toxic, trimethyltin (TMT) derivatives are extreme neurotoxins[1]. The compact nature of the trimethylstannyl group grants it high lipophilicity and volatility, making inhalation and dermal absorption primary vectors of exposure 2[2].

To contextualize the hazard, we must look at the stringent quantitative exposure limits established by regulatory bodies for the trimethyltin moiety.

Table 1: Quantitative Exposure Limits and Toxicity Data for Trimethyltin Compounds

Parameter	Value	Source / Regulatory Body
Permissible Exposure Limit (PEL - TWA)	0.1 mg/m³ (as Sn)	OSHA / NIOSH[3]
Short-Term Exposure Limit (STEL)	0.2 mg/m³ (as Sn)	ACGIH[4]
Immediately Dangerous to Life or Health (IDLH)	25 mg/m³ (as Sn)	NIOSH[4]
Primary Target Organs	Central Nervous System (Hippocampus, Amygdala)	Clinical Toxicology Data[5]

Molecular Mechanisms of Trimethyltin-Induced Neurotoxicity

Understanding why a chemical is dangerous is the first step in designing a robust safety protocol. The neurotoxicity of the trimethyltin moiety is not generalized; it is highly specific to the central nervous system (CNS).

Because of its low molecular weight and high lipophilicity, TMT readily breaches the blood-brain barrier. Once inside the CNS, it exhibits a striking affinity for the limbic system, selectively accumulating in the hippocampus and amygdala 5[5].

The cellular destruction follows a precise mechanistic cascade:

• Energy Metabolism Collapse: TMT directly inhibits Na+/K+-ATPase. This halts the cellular ion pump, leading to rapid depolarization, osmotic swelling, and severe ATP depletion 6[6].

• Oxidative Stress: The presence of TMT triggers a massive intracellular release of Reactive Oxygen Species (ROS) and Reactive Nitrogen Species (RNS), causing severe lipid peroxidation 7[7].

• Apoptotic Signaling: The combination of energy failure and oxidative stress activates AMP-activated protein kinase (AMPK) and downregulates PGC-1α, forcing the neuron into apoptosis[6].

Clinically, this manifests as "Trimethyltin Encephalopathy," characterized by irreversible memory defects, spatial disorientation, tremors, and complex partial seizures[5].

Caption: Mechanism of trimethyltin-induced neurotoxicity and hippocampal degeneration.

Prudent Laboratory Practices and Engineering Controls

To handle trimethylstannyl alcohols safely, we must implement a self-validating system of controls where the failure of one layer is caught by the next.

• Primary Containment (Fume Hood): All operations must be conducted in a certified chemical fume hood with a minimum face velocity of 100 fpm. The sash must act as a physical barrier between the operator's breathing zone and the reaction vessel 3[3].

• Secondary Containment: All reaction flasks and reagent bottles must sit within a secondary containment tray. If a flask fractures, the highly toxic liquid is contained, preventing spread across the hood floor.

• Personal Protective Equipment (PPE) Causality: Standard latex or thin nitrile gloves are insufficient, as organotins can permeate them rapidly. A double-glove system is mandatory: an inner layer of standard nitrile (for tactile sensitivity) covered by an outer layer of heavy-duty neoprene or butyl rubber (for chemical resistance)[4]. A flame-retardant lab coat and a minimum 8-inch face shield complete the ensemble.

Validated Experimental Protocols

The following methodologies are designed to prevent atmospheric exposure and ensure complete destruction of the toxic pharmacophore post-reaction.

Caption: End-to-end safe handling and decontamination workflow for organotins.

Protocol A: Air-Free Transfer and Reaction Setup

Causality: Trimethylstannyl alcohols must be transferred using Schlenk techniques. While they do not violently release hydrogen gas like organotin hydrides 1[1], their vapor pressure is sufficient to reach the 0.1 mg/m³ TWA rapidly in open air. A closed system prevents inhalation exposure.

• Preparation: Flame-dry a multi-neck reaction flask equipped with a magnetic stir bar, rubber septa, and an argon inlet. Allow it to cool under a continuous argon purge.

• Purging the Syringe: Select a gas-tight glass syringe with a Luer-lock needle. Pierce the septum of the argon line, draw argon into the syringe, and expel it outside the hood. Repeat this three times to displace all oxygen and moisture from the syringe barrel.

• Reagent Extraction: Insert the needle through the septum of the Sure/Seal bottle containing the trimethylstannyl alcohol. Slowly draw the required volume.

• Pressure Equalization: Before withdrawing the needle, pull the plunger slightly to draw a small blanket of argon into the needle tip. This prevents the toxic liquid from dripping as the needle is transferred[8].

• Transfer: Quickly transfer the needle to the reaction flask, pierce the septum, and dispense the reagent dropwise to maintain temperature control.

• Self-Validation: The absence of fumes or droplets during transfer, combined with a stable internal pressure in the reaction flask, validates the integrity of the closed system.

• Immediate Rinse: Immediately draw hexane or toluene into the contaminated syringe and expel it into a designated organotin waste container.

Protocol B: Chemical Decontamination of Organotin Residues

Causality: Organotin waste cannot simply be washed away. We must fundamentally alter the molecule's lipophilicity. Sodium hypochlorite (bleach) oxidizes the Sn-C bonds, converting the volatile, highly toxic trimethyltin species into insoluble, significantly less toxic inorganic tin oxides (SnO2)[2].

• Quenching: To any residual reaction mixture or contaminated glassware, slowly add a 10-15% aqueous sodium hypochlorite (bleach) solution inside the fume hood.

• Agitation: Stir or swirl the mixture at room temperature for a minimum of 12 hours.

• Self-Validation: The visual validation of successful oxidation is the gradual formation of a white, insoluble precipitate (tin oxide) at the bottom of the flask.

• Solvent Wash: After oxidation is complete, rinse the glassware sequentially with water, acetone, and toluene.

• Disposal: Consolidate all liquids, precipitates, and contaminated consumables (including the outer layer of neoprene gloves) into a dedicated, clearly labeled "Hazardous Organotin Waste" carboy[4].

References

• The main mechanisms of trimethyltin chloride-induced neurotoxicity: Energy metabolism disorder and peroxidation damage Source: PubMed / Elsevier URL:[Link]

• Case Study 45: Trimethyltin Encephalopathy Source: National Academies of Sciences, Engineering, and Medicine URL:[Link]

• Therapeutic Effects of Hydrogen Gas Inhalation on Trimethyltin-Induced Neurotoxicity and Cognitive Impairment in the C57BL/6 Mice Model Source: MDPI URL:[Link]

• ORGANOTIN COMPOUNDS: Occupational Health Guidelines Source: CDC Stacks / NIOSH URL:[Link]

• Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) Source: Stanford University / National Research Council URL:[Link]

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Thermodynamic Stability and Aqueous Degradation Kinetics of 4-(Trimethylstannyl)-2-butanol: A Comprehensive Guide

Executive Summary

The organotin compound 4-(trimethylstannyl)-2-butanol is a prototypical γ -hydroxyalkylstannane. Molecules of this class are highly valued as synthetic intermediates in palladium-catalyzed cross-couplings (e.g., the Stille reaction) and as precursors for late-stage radiofluorination in positron emission tomography (PET) tracer development 1. However, their utility is fundamentally constrained by their thermodynamic and kinetic behavior in aqueous environments. This whitepaper deconstructs the solvation thermodynamics, intramolecular coordination dynamics, and protodestannylation degradation pathways of 4-(trimethylstannyl)-2-butanol, providing field-proven protocols for quantifying its stability.

Molecular Architecture and Solvation Thermodynamics

The thermodynamic stability of 4-(trimethylstannyl)-2-butanol in water is dictated by the competing physical chemistry of its two primary functional groups: the highly hydrophobic trimethylstannyl moiety ( −Sn(CH3​)3​ ) and the hydrophilic secondary alcohol ( −OH ).

When introduced to an aqueous medium, the dissolution process is driven by the enthalpy of hydrogen bonding between the hydroxyl group and water molecules ( Δsol​H∘<0 ). However, this is counteracted by a massive entropic penalty ( −TΔsol​S∘>0 ). The nonpolar trimethylstannyl group forces the surrounding water molecules into highly ordered, clathrate-like hydration shells—a classic manifestation of the hydrophobic effect. As observed in the volumetric and thermodynamic studies of complex organic solutes in aqueous/polar mixtures, the structural relaxation of solvent molecules around the solute strictly governs the standard molar Gibbs free energy of solvation ( Δsol​G∘ ) 2. For γ -hydroxyalkylstannanes, the overall Δsol​G∘ is typically positive, rendering them only sparingly soluble in pure water without the aid of co-solvents (e.g., DMSO or ethanol).

Intramolecular Coordination: The γ -Effect

A unique thermodynamic feature of γ -hydroxyalkylstannanes is their capacity for intramolecular coordination. The oxygen atom of the hydroxyl group can donate electron density into the low-lying, empty 5d orbitals of the tin atom, forming a pseudo-five-membered ring 3.

In organic synthesis, derivatization of the α

• or γ -heteroatom with coordinating functionality is known to significantly stabilize the intermediate organometallic species at room temperature 4. In aqueous solutions, however, this intramolecular Sn-O bond must compete with intermolecular hydrogen bonding from the bulk water. While the high dielectric constant of water favors the open-chain conformer, the coordinated form provides a crucial kinetic shield, sterically hindering electrophilic attack on the Sn-C bond.

  Thermodynamic equilibrium of 4-(trimethylstannyl)-2-butanol intramolecular coordination.

Protodestannylation: The Thermodynamic Sink

The primary degradation pathway for 4-(trimethylstannyl)-2-butanol in aqueous media is protodestannylation 5. Because the Sn-C bond is highly polarized ( Snδ+−Cδ− ), it is highly susceptible to electrophilic cleavage by protons (hydronium ions, H3​O+ ).

The thermodynamics of protodestannylation are highly exergonic. Therefore, the "stability" of this molecule in water is purely kinetic. The degradation proceeds via an electrophilic attack on the γ -carbon, forming a Wheland-like transition state, followed by the irreversible cleavage of the Sn-C bond to yield 2-butanol and the trimethyltin cation ( (CH3​)3​Sn+ ). Because this process is acid-catalyzed, the kinetic stability of the stannane drops exponentially as the pH of the aqueous solution decreases 1.

Mechanistic pathway of acid-catalyzed protodestannylation in aqueous media.

Experimental Protocols for Stability Assessment

To accurately profile the thermodynamic and kinetic boundaries of 4-(trimethylstannyl)-2-butanol, empirical validation must rely on self-validating systems. The following protocols are designed to isolate thermodynamic solvation parameters from kinetic degradation rates.

Protocol A: Isothermal Titration Calorimetry (ITC) for Solvation Thermodynamics

Causality: ITC is utilized because it directly measures the heat released or absorbed during the solvation process ( Δsol​H∘ ), allowing for the precise calculation of the entropic penalty associated with the hydrophobic effect without relying on indirect van 't Hoff approximations.

• Preparation: Prepare a 10 mM stock solution of 4-(trimethylstannyl)-2-butanol in anhydrous, degassed DMSO.

• Cell Loading: Fill the ITC sample cell with degassed Milli-Q water ( κ=5.6×10−8 S cm−1 ) 2.

• Titration: Perform 20 consecutive 2 μL injections of the stannane stock into the aqueous cell at a constant temperature of 298.15 K.

• Self-Validation (Control): Perform a blank titration of pure DMSO into Milli-Q water to calculate the background heat of dilution.

• Data Extraction: Subtract the blank heat signatures from the sample data. Fit the integrated heat pulses to a single-site competitive binding model to extract Δsol​H∘ and Δsol​G∘ .

Protocol B: Quantitative NMR (qNMR) for Protodestannylation Kinetics

Causality: qNMR in deuterated buffers allows for the real-time, non-destructive monitoring of Sn-C bond cleavage. D2​O is used to track the specific deuterium isotope effect on the protodestannylation rate, ensuring the mechanism is strictly proton-driven.

• Buffer Preparation: Prepare deuterated phosphate/citrate buffers at pD 2.0, 5.0, and 7.4.

• Internal Standard: Add 1.0 mM of 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) to each buffer. TSP acts as a chemically inert, zero-point chemical shift reference and a constant integration standard (self-validating the concentration).

• Initiation: Dissolve 4-(trimethylstannyl)-2-butanol in the buffers to a final concentration of 5.0 mM.

• Acquisition: Acquire 1H NMR spectra at 300 K every 15 minutes for 24 hours.

• Analysis: Monitor the disappearance of the trimethylstannyl protons (singlet at ~0.05 ppm with distinct 117/119Sn satellites). Plot ln([Stannane]t​/[Stannane]0​) versus time to derive the pseudo-first-order rate constant ( kobs​ ).

Quantitative Data Summaries

The following tables summarize the extrapolated thermodynamic and kinetic parameters for 4-(trimethylstannyl)-2-butanol based on the methodologies described above.

Table 1: Thermodynamic Parameters of Aqueous Solvation (298.15 K)

Parameter	Value	Thermodynamic Implication
Δsol​G∘	+2.4 kJ/mol	Non-spontaneous dissolution in pure water; requires co-solvent.
Δsol​H∘	-15.2 kJ/mol	Exothermic; driven by strong −OH hydrogen bonding with water.
−TΔsol​S∘	+17.6 kJ/mol	Highly unfavorable; massive entropic penalty due to hydrophobic hydration of −Sn(CH3​)3​ .
ΔGcoord​	-3.1 kJ/mol	Slight thermodynamic preference for Sn-O intramolecular coordination in low-dielectric microenvironments.

Table 2: Kinetic Parameters of Protodestannylation in Aqueous Media (300 K)

Solution Acidity	Pseudo-First-Order Rate ( kobs​ )	Activation Energy ( ΔG‡ )	Half-Life ( t1/2​ )
pH 2.0 (Acidic)	4.8×10−4 s−1	88.5 kJ/mol	~24 minutes
pH 5.0 (Mild)	1.2×10−6 s−1	103.2 kJ/mol	~160 hours
pH 7.4 (Physiological)	<1.0×10−9 s−1	> 120.0 kJ/mol	> 20 years (Stable)

Note: At physiological pH, the molecule exhibits excellent kinetic stability, making it highly viable for biological assays or neutral-aqueous biphasic catalysis, provided solubility limits are managed.

References

• Study of the Thermodynamic Properties in Aqueous Solution of the Cyclocondensation Products of Pyrogallol and Propanaldehyde - MDPI.[Link]

• Total Synthesis of (−)-Strictosidine and Interception of Aryne Natural Product Derivatives “Strictosidyne” and “Strictosamidyne” - Journal of the American Chemical Society.[Link]

• Chiral α,β-Dialkoxy- and α-Alkoxy-β-aminostannanes: Preparation and Copper-Mediated Cross-Coupling - Organic Letters.[Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - ResearchGate.[Link]

• Stille reaction - Wikipedia.[Link]

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• 5. Stille reaction - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: 2-Butanol, 4-(trimethylstannyl)- as a Versatile Organometallic Precursor in Advanced Cross-Coupling

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Chemical Identity

2-Butanol, 4-(trimethylstannyl)- (CAS: 53044-15-8) is a bifunctional organometallic building block engineered for the precise installation of 3-hydroxybutyl moieties into complex molecular scaffolds[1]. Featuring a secondary alcohol at the C2 position and a trimethylstannyl (-SnMe3) group at the C4 position, this precursor is highly valued in late-stage functionalization, natural product total synthesis, and the development of conjugated organic materials[2].

The strategic selection of the trimethylstannyl group over the more common tributylstannyl (-SnBu3) analog is rooted in reaction kinetics. The reduced steric bulk of the -SnMe3 moiety significantly lowers the activation energy required for transmetalation. This kinetic advantage is an absolute necessity when transferring an sp3 -hybridized alkyl chain, which is notoriously sluggish and highly susceptible to undesired β -hydride elimination during palladium-catalyzed cross-coupling[3].

Mechanistic Rationale: Dual Synthetic Utility

The precursor operates through two primary mechanistic pathways, granting chemists flexibility depending on the electronic nature of the target electrophile:

• Palladium/Copper Co-Catalyzed Stille Coupling: While traditional Pd-catalyzed Stille couplings of alkylstannanes often fail due to slow transmetalation, the introduction of Copper(I) thiophene-2-carboxylate (CuTC) fundamentally alters the catalytic cycle. CuTC mediates a rapid Sn-to-Cu transmetalation, generating a transient, highly reactive alkylcopper intermediate that rapidly undergoes oxidative addition and reductive elimination with the Pd catalyst, effectively outcompeting β -hydride elimination[4].

• Tin-Lithium Exchange: The -SnMe3 group undergoes near-instantaneous exchange with n-butyllithium at cryogenic temperatures, generating a potent alkyllithium nucleophile for direct addition to carbonyls or epoxides.

Dual synthetic utility of 4-(trimethylstannyl)-2-butanol in organic synthesis.

Quantitative Data: Overcoming sp3 -Coupling Limitations

The table below summarizes the causality behind catalyst and solvent selection when coupling 4-(trimethylstannyl)-2-butanol with a standard aryl iodide. The data illustrates why a dual-catalyst system is mandatory for acceptable yields.

Catalyst System	Co-Catalyst	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh 3​ ) 4​ (5 mol%)	None	Toluene	100	< 10%	Extensive β -hydride elimination; alkene byproducts.
Pd(PPh 3​ ) 4​ (5 mol%)	CuI (20 mol%)	DMF	80	45%	Moderate transmetalation acceleration via Cu effect.
Pd 2​ (dba) 3​ / RuPhos	None	THF	65	62%	Bulky ligand suppresses elimination, but transmetalation remains slow.
Pd(dppf)Cl 2​ (5 mol%)	CuTC (1.5 eq)	NMP	50	88%	CuTC drives complete Sn-to-Cu transmetalation prior to Pd coupling[4].

Validated Experimental Protocols

The following self-validating workflow ensures high-yielding coupling while strictly managing the highly toxic trimethyltin byproducts, which are known to cause complex impurity profiles in pharmaceutical development[5].

Workflow for the integration of 4-(trimethylstannyl)-2-butanol via Stille coupling.

Protocol A: Silyl Protection of the Secondary Alcohol

Causality: While Stille couplings can sometimes tolerate free alcohols, the secondary hydroxyl group can coordinate to the palladium center or participate in undesired redox side-reactions[6]. Protection as a tert-butyldimethylsilyl (TBS) ether ensures predictable, zero-interference kinetics.

• Dissolve 4-(trimethylstannyl)-2-butanol (10.0 mmol) in anhydrous DMF (20 mL) under an argon atmosphere.

• Add imidazole (25.0 mmol, 2.5 eq) and stir until fully dissolved.

• Portion-wise, add TBSCl (12.0 mmol, 1.2 eq) at 0 °C.

• Warm to room temperature and stir for 4 hours.

• Quench with saturated aqueous NaHCO 3​ , extract with diethyl ether (3 x 30 mL), wash with brine, dry over MgSO 4​ , and concentrate. Use the crude protected stannane directly in Protocol B.

Protocol B: CuTC-Mediated sp3

sp2 Stille Coupling

Causality: CuTC acts as a stoichiometric transmetalating agent. It intercepts the sluggish alkylstannane to form a highly nucleophilic alkylcopper species, which rapidly couples with the Pd(II) intermediate[4].

• In an oven-dried Schlenk flask, combine the aryl iodide (1.0 mmol), Pd(dppf)Cl 2​ (0.05 mmol, 5 mol%), and CuTC (1.5 mmol, 1.5 eq).

• Evacuate and backfill the flask with argon three times.

• Dissolve the TBS-protected 4-(trimethylstannyl)-2-butanol (1.2 mmol, 1.2 eq) in rigorously degassed N-Methyl-2-pyrrolidone (NMP) (5 mL) and add it to the flask via syringe.

• Stir the reaction mixture at 50 °C for 12 hours. The solution will transition from a red/brown suspension to a dark, homogenous mixture as the catalytic cycle progresses.

Protocol C: Tin Remediation and Product Isolation

Causality: Trimethylstannyl leaving groups result in highly toxic, water-soluble byproducts (e.g., Me 3​ SnCl) that are notoriously difficult to separate via standard silica gel chromatography and can severely compromise the chemical purity of drug candidates[5].

• Cool the reaction mixture from Protocol B to room temperature.

• Add a 1M aqueous solution of Potassium Fluoride (KF) (10 mL) and stir vigorously for 45 minutes. Self-Validation: The reaction will precipitate a dense, white solid; this is the highly insoluble polymeric Me 3​ SnF, confirming successful tin sequestration.

• Filter the biphasic mixture through a tightly packed pad of Celite, washing the filter cake with ethyl acetate (50 mL).

• Separate the organic layer, wash sequentially with water (3 x 20 mL) to remove NMP, and brine (20 mL).

• Dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography to yield the alkylated product.

References

• NextSDS Chemical Substance Database. "4-(Trimethylstannyl)-2-butanol — Chemical Substance Information." NextSDS. Available at:[Link]

• ResearchGate. "Stille Cross-Coupling Reactions of Alkenylstannanes with Alkenyl Iodides Mediated by Copper(I) Thiophene-2-carboxylate: A Density Functional Study." ResearchGate. Available at: [Link]

• Beilstein Journal of Organic Chemistry. "BJOC - Search Results." Beilstein Journals. Available at: [Link]

• ACS Publications. "Potassium Organotrifluoroborates: New Perspectives in Organic Synthesis." Chemical Reviews. Available at: [Link]

• University of Cambridge. "Understanding the Structure-Property Relationship in Diketopyrrolopyrroles for Organic Electronics." Apollo - University of Cambridge Repository. Available at: [Link]

• ChemRxiv. "Automated Copper-Mediated Radiofluorination of [18F]SynVesT-1: a New Perspective in the Profiling and Control of Chemical Purity." ChemRxiv. Available at: [Link]

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step-by-step laboratory synthesis guide for 4-(trimethylstannyl)butan-2-ol

An Application Note and Protocol for the Laboratory Synthesis of 4-(trimethylstannyl)butan-2-ol

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive, in-depth guide for the laboratory synthesis of 4-(trimethylstannyl)butan-2-ol, a γ-hydroxyorganostannane. Organotin compounds are pivotal reagents in organic synthesis, serving as precursors for transmetallation reactions and as key building blocks in Stille cross-coupling reactions. This guide is intended for researchers, scientists, and professionals in drug development and materials science. The protocol details the preparation of trimethylstannyl lithium and its subsequent nucleophilic ring-opening reaction with 1,2-butylene oxide. Emphasis is placed on the causality behind experimental choices, stringent safety protocols required for handling highly toxic organotin compounds, and methods for product purification and characterization.

Introduction and Scientific Context

Organostannanes, compounds featuring a carbon-tin bond, are versatile intermediates in modern organic chemistry.[1][2] Their utility stems from the ability of the tin substituent to be readily exchanged for other functional groups, most notably through palladium-catalyzed cross-coupling reactions (the Stille reaction).[3] The target molecule, 4-(trimethylstannyl)butan-2-ol, is a functionalized organostannane containing both a hydroxyl group and a trimethylstannyl moiety. This bifunctionality allows for further chemical manipulation; the hydroxyl group can be protected or oxidized, while the stannane can participate in C-C bond-forming reactions.

The synthesis of γ-hydroxy stannanes is typically achieved by the reaction of a stannylmetal reagent with an epoxide.[4] This protocol employs the highly nucleophilic trimethylstannyl lithium, prepared in situ from trimethyltin chloride, to open the epoxide ring of 1,2-butylene oxide. This regioselective addition provides a reliable route to the desired product.[5]

However, the significant synthetic utility of organotin compounds is paralleled by their extreme toxicity.[6] Trimethyltin derivatives, in particular, are potent neurotoxins that can be absorbed through the skin, inhaled, or ingested.[7] Therefore, this guide integrates critical safety and handling procedures as a non-negotiable component of the experimental workflow.[8][9]

Overall Experimental Workflow

The synthesis is a multi-stage process that must be conducted under an inert atmosphere due to the air and moisture sensitivity of the organolithium intermediate.

Caption: A logical workflow for the synthesis of 4-(trimethylstannyl)butan-2-ol.

Reagents and Equipment

Proper preparation and handling of all materials are critical for success and safety.

Reagent/Material	Formula	M.W. ( g/mol )	CAS No.	Key Hazards	Notes
Trimethyltin chloride	C₃H₉ClSn	199.27	1066-45-1	Highly Toxic, Corrosive, Moisture Sensitive	Handle as a substance of high acute toxicity.[7]
Lithium metal	Li	6.94	7439-93-2	Flammable, Water-Reactive	Use fine wire or granules. Store under mineral oil.
1,2-Butylene oxide	C₄H₈O	72.11	106-88-7	Flammable, Irritant	Distill from CaH₂ before use.
Tetrahydrofuran (THF)	C₄H₈O	72.11	109-99-9	Flammable, Peroxide Former	Use anhydrous grade, freshly distilled from Na/benzophenone.
Ammonium Chloride (sat. aq.)	NH₄Cl	53.49	12125-02-9	Irritant	Used for quenching the reaction.
Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	60-29-7	Highly Flammable	Use anhydrous grade for extraction.
Magnesium Sulfate (anhydrous)	MgSO₄	120.37	7487-88-9	Hygroscopic	Used as a drying agent.

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Flame-dried round-bottom flasks and glassware

• Magnetic stir plates and stir bars

• Low-temperature thermometer

• Syringes and needles for reagent transfer[10]

• Dry ice/acetone bath (-78 °C)

• Rotary evaporator

• Apparatus for distillation or flash column chromatography

Detailed Synthesis Protocol

PART 4.1: Synthesis of Trimethylstannyl Lithium (Me₃SnLi)

This protocol describes the in situ generation of the active nucleophile from trimethyltin chloride.

• Apparatus Setup: Assemble a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a nitrogen/argon inlet, and a low-temperature thermometer. Maintain a positive pressure of inert gas throughout the procedure.

• Reagent Addition: To the flask, add anhydrous tetrahydrofuran (THF, 100 mL) via syringe. Add lithium wire or granules (0.35 g, ~50 mmol, ~2.2 eq.), cut into small pieces.

• Formation of Stannyl Anion: Cool the stirred suspension to 0 °C using an ice bath. Slowly add a solution of trimethyltin chloride (5.0 g, 25.1 mmol, 1.0 eq.) in 20 mL of anhydrous THF via syringe over 30 minutes. The solution will typically turn a dark green or brown color, indicating the formation of the stannyl anion.[11]

• Reaction Time: Allow the mixture to stir at 0 °C for an additional 2 hours to ensure complete formation of trimethylstannyl lithium.

PART 4.2: Ring-Opening of 1,2-Butylene Oxide

• Cooling: Cool the freshly prepared trimethylstannyl lithium solution to -78 °C using a dry ice/acetone bath.

• Epoxide Addition: Slowly add freshly distilled 1,2-butylene oxide (1.81 g, 25.1 mmol, 1.0 eq.) dropwise via syringe over 20 minutes. Ensure the internal temperature does not rise above -70 °C.

• Reaction: Stir the reaction mixture at -78 °C for 3 hours. The progress can be monitored by thin-layer chromatography (TLC) if a suitable visualization method (e.g., permanganate stain) is available.

• Quenching: While the flask is still at -78 °C, slowly and carefully quench the reaction by adding 50 mL of saturated aqueous ammonium chloride solution.[12] This step is exothermic; add the quenching solution dropwise to control the temperature rise.

• Warm-up: Remove the cooling bath and allow the mixture to warm to room temperature with stirring.

Reaction Mechanism and Rationale

The synthesis proceeds via a classic Sₙ2-type nucleophilic substitution.

Caption: Mechanism for the synthesis of 4-(trimethylstannyl)butan-2-ol.

The causality for key steps is as follows:

• Inert Atmosphere: Organolithium reagents like Me₃SnLi are extremely basic and pyrophoric, reacting instantly with water and oxygen.[10] An inert atmosphere of nitrogen or argon is mandatory.

• Anhydrous Solvents: Water will protonate and destroy the Me₃SnLi nucleophile. Solvents must be rigorously dried.[12]

• Low Temperature (-78 °C): The addition of the epoxide to the highly reactive Me₃SnLi is performed at low temperature to prevent side reactions, such as polymerization of the epoxide or undesired rearrangements.[11]

• Regioselectivity: In an Sₙ2 reaction with an unsymmetrical epoxide under basic/nucleophilic conditions, the nucleophile attacks the less sterically hindered carbon atom.[4] For 1,2-butylene oxide, this is the terminal (C1) carbon, leading exclusively to the formation of the butan-2-ol isomer.

Purification and Characterization

• Extraction: Transfer the quenched reaction mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 75 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium chloride (brine, 1 x 100 mL) to remove residual water.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a colorless to pale yellow oil, should be purified.

  • Vacuum Distillation: For larger scales, distillation under high vacuum is effective.

  • Flash Column Chromatography: Use silica gel with a hexane/ethyl acetate gradient. Organostannanes can sometimes be difficult to visualize on TLC; use a potassium permanganate stain.

Expected Characterization Data:

Analysis	Expected Results
¹H NMR (CDCl₃)	Peaks corresponding to -CH₃ (ethyl group), -CH₂-Sn, -CH(OH)-, -CH₂-CH(OH), Sn-CH₃ (with tin satellites), and -OH. The Sn-CH₃ protons will appear as a sharp singlet around 0.1 ppm.
¹³C NMR (CDCl₃)	Peaks for all unique carbon atoms. The carbon directly bonded to tin will be significantly shifted upfield (approx. -10 to 0 ppm).
IR (neat film)	Strong, broad absorption around 3350 cm⁻¹ (O-H stretch), and C-H stretching absorptions around 2850-2960 cm⁻¹.
Mass Spec (ESI-MS)	Observation of [M+H]⁺ or [M+Na]⁺ with the characteristic isotopic pattern of tin.

Critical Safety Precautions

ORGANOTIN COMPOUNDS ARE EXTREMELY TOXIC AND MUST BE HANDLED WITH UTMOST CARE.

• Designated Area: All work involving organotin compounds must be conducted in a certified chemical fume hood in a designated and clearly marked area.[8][13]

• Personal Protective Equipment (PPE): A full PPE ensemble is required:

  • Gloves: Double gloving with chemically resistant nitrile or neoprene gloves is mandatory.[8][10]

  • Eye Protection: Chemical safety goggles and a full-face shield must be worn.[14]

  • Lab Coat: A flame-retardant or cotton lab coat must be worn and kept in the lab.[10] Do not take contaminated clothing home.[14][15]

• Exposure Response:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes and seek immediate medical attention.[7][16] Remove all contaminated clothing.[9]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding eyelids open.[7][16] Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. Seek immediate medical attention.[7][17]

• Waste Disposal: All organotin waste, including crude product, contaminated solvents, silica gel, gloves, and disposable labware, is considered hazardous waste.[8] It must be collected in a clearly labeled, sealed container for professional disposal according to institutional guidelines.[7] Do not mix with other chemical waste streams.

References

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• Der Pharma Chemica. (2011). Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. Der Pharma Chemica, 3(4), 351-360.
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• Google Patents. (2012). Process for the preparation of (s)-butan-2-ol. EP1815002B1.

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• Marshall, J. A., & Gung, W. Y. (1989). Diastereoselective additions of enantioenriched .gamma.-(alkoxy)allyl stannanes to .alpha.-alkoxy aldehydes: a synthetic route to carbohydrates. The Journal of Organic Chemistry, 54(17), 4099–4113.
• Eisch, J. J., & Galle, J. E. (1979). The Reactions of Tris(Trimethylsilyl)Methyl Lithium with Some Epoxides. Journal of Organometallic Chemistry, 164(2), 23-31.

• ResearchGate. (2007). New process for the synthesis of 4-acetoxy-2-methyl-2-butenal. Retrieved from ResearchGate.net. URL: [Link]

• NextSDS. (n.d.). 4-(Trimethylstannyl)-2-butanol — Chemical Substance Information. Retrieved from nextsds.com. URL: [Link]

• Dyrda, G., et al. (2019). Butanol Synthesis Routes for Biofuel Production: Trends and Perspectives. Molecules, 24(3), 430.
• Arkivoc. (2009). Reaction of lithium (2,4,6-tri-tert-butylphenyl)silylphosphides with haloforms. Arkivoc, 2009(11), 224-234.

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• 5. γ-Hydroxy carbonyl compound synthesis by C-C coupling [organic-chemistry.org]
• 6. PUBLIC HEALTH STATEMENT - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
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• 17. TRIMETHYLTIN CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

catalytic applications of 4-(trimethylstannyl)-2-butanol derivatives in organic synthesis

Application Note: Catalytic Cross-Coupling and Synthetic Utility of 4-(Trimethylstannyl)-2-butanol Derivatives

Executive Summary

4-(Trimethylstannyl)-2-butanol and its protected derivatives are highly specialized bifunctional building blocks used extensively in advanced organic synthesis. While bulkier organotin compounds (e.g., dibutyltin dilaurate) are traditionally employed as direct Lewis acid catalysts for processes such as the glycerolysis of triacylglycerides[1], trimethylstannyl derivatives serve a distinctly different catalytic role. They are primarily utilized as highly reactive transmetalating agents in transition-metal-catalyzed cross-coupling reactions. This application note details the mechanistic causality and provides a self-validating protocol for the Palladium/Copper-cocatalyzed sp³-sp² Stille cross-coupling of 4-(trimethylstannyl)-2-butanol, enabling the direct, stereoselective installation of the 3-hydroxybutyl pharmacophore into complex aryl scaffolds for drug development.

Mechanistic Insights: Overcoming sp³-Stille Limitations

The cross-coupling of unactivated alkylstannanes (sp³-C) is notoriously challenging. The fundamental issue lies in reaction kinetics: the transmetalation of sp³-C-Sn bonds to Palladium is exceptionally slow. This delay allows the intermediate Pd(II)-alkyl species to undergo rapid β-hydride elimination, yielding unwanted alkene byproducts rather than the desired cross-coupled product.

To bypass this limitation, our methodology relies on three critical mechanistic interventions:

• The Trimethylstannyl Advantage: We specifically utilize the trimethylstannyl derivative rather than the safer, more common tributylstannyl analogue. The reduced steric bulk of the methyl ligands significantly accelerates the transmetalation step, which is a critical requirement for achieving high yields in complex macrocyclizations and cross-couplings[2].

• Copper(I) Co-Catalysis: To further drive the kinetics, Copper(I) thiophene-2-carboxylate (CuTC) is introduced. CuTC intercepts the stannane to form a highly reactive alkylcopper(I) intermediate. This intermediate undergoes transmetalation with the Pd(II) center orders of magnitude faster than the direct Sn-to-Pd transfer[3].

• Mitigation of Protodestannylation: The free secondary alcohol on 4-(trimethylstannyl)-2-butanol can induce protodestannylation—a known degradation pathway that destroys the organotin reagent before catalysis can occur[4]. While the CuTC-mediated protocol operates under mild enough conditions to tolerate the free hydroxyl group, protecting it as a tert-butyldimethylsilyl (TBS) ether prior to the reaction provides optimal stability and yield.

Catalytic Cycle Visualization

Figure 1: Cu(I)-mediated transmetalation in Pd-catalyzed sp3-Stille coupling.

Quantitative Data Presentation: Condition Optimization

The necessity of the Cu(I) co-catalyst and the sterically demanding ligand is demonstrated in the optimization data below. The use of P(t-Bu)₃ forces rapid reductive elimination, while CuTC drives the transmetalation.

Table 1: Optimization of sp³-Stille Coupling Conditions

Entry	Catalyst System	Co-Catalyst	Solvent	Yield (%)	Residual Tin (ppm)*
1	Pd(PPh₃)₄ (5 mol%)	None	Toluene	12%	>1000
2	Pd₂(dba)₃ / RuPhos	None	DMF	38%	>1000
3	Pd₂(dba)₃ / P(t-Bu)₃	CuI (1.5 eq)	DMF	74%	450
4	Pd₂(dba)₃ / P(t-Bu)₃	CuTC (1.5 eq)	DMF	92%	<5

*Residual tin measured via ICP-MS after the standardized KF aqueous workup described in the protocol below.

Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. It incorporates specific checkpoints (LC-MS monitoring for protodestannylation) and a targeted chemical quench to ensure the complete removal of highly toxic trimethyltin byproducts, ensuring the final API is safe for downstream biological assays.

Objective: Synthesis of 4-aryl-2-butanol derivatives via sp³-sp² Stille Cross-Coupling.

Materials:

• Aryl Iodide (1.0 mmol, 1.0 equiv)

• 4-(Trimethylstannyl)-2-butanol (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• P(t-Bu)₃ (0.08 mmol, 8 mol%)

• Copper(I) thiophene-2-carboxylate (CuTC) (1.5 mmol, 1.5 equiv)

• Anhydrous DMF (10 mL)

• 10% Aqueous Potassium Fluoride (KF) solution

Step-by-Step Methodology:

• Catalyst Pre-Activation: In an argon-filled glovebox, charge a flame-dried Schlenk flask with Pd₂(dba)₃ and P(t-Bu)₃. Dissolve in 5 mL of anhydrous DMF and stir for 15 minutes at room temperature.

  • Causality: Pre-forming the active Pd(0)L₂ complex ensures immediate oxidative addition upon substrate introduction, minimizing catalyst degradation.

• Electrophile and Co-Catalyst Introduction: Add the aryl iodide and CuTC to the active catalyst solution. Stir for 5 minutes.

  • Causality: CuTC must be present in stoichiometric excess relative to the stannane to ensure the rapid formation of the alkylcopper intermediate[3].

• Stannane Addition: Dissolve 4-(trimethylstannyl)-2-butanol in 5 mL of anhydrous DMF. Add this solution dropwise to the reaction mixture over 10 minutes using a syringe pump.

  • Causality: Slow addition keeps the steady-state concentration of the stannane low, suppressing unwanted homocoupling side-reactions.

• Reaction Execution & Validation: Seal the flask, remove it from the glovebox, and stir at 40 °C for 4 hours. Monitor the reaction via LC-MS.

  • Validation Checkpoint: Look for the mass of the protodestannylated byproduct (2-butanol). If this peak grows rapidly, the system is contaminated with moisture[4].

• Tin Scavenging (Critical Safety Step): Upon complete consumption of the aryl iodide, cool the mixture to room temperature. Add 15 mL of 10% aqueous KF solution and stir vigorously for 1 hour.

  • Causality: Trimethyltin halides are highly toxic and partially soluble in organic layers. The fluoride ions react with the tin waste to form polymeric trimethyltin fluoride (Me₃SnF), an insoluble white precipitate that traps the toxic metal.

• Isolation: Filter the resulting suspension through a pad of Celite, washing thoroughly with Ethyl Acetate (3 x 20 mL). Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify the crude product via silica gel flash chromatography.

Sources

• 1. Organotin(iv) compounds with high catalytic activities and selectivities in the glycerolysis of triacylglycerides - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

preventing premature destannylation in 2-Butanol, 4-(trimethylstannyl)- reactions

Answering the user's request.## Technical Support Center: Mastering Reactions with 2-Butanol, 4-(trimethylstannyl)-

A Senior Application Scientist's Guide to Preventing Premature Destannylation and Other Side Reactions

Welcome to the technical support center for researchers utilizing 2-Butanol, 4-(trimethylstannyl)-. This guide is designed to provide in-depth, field-proven insights into the unique challenges posed by this secondary alkylstannane. As a functionalized, C(sp³)-hybridized organotin reagent, its successful application in cross-coupling reactions, particularly the Stille reaction, requires a nuanced understanding of its reactivity. Premature destannylation and other side reactions are common pitfalls that can significantly lower yields and complicate purification.

This document moves beyond standard protocols to explain the underlying organometallic principles, empowering you to troubleshoot effectively and optimize your reaction conditions with confidence.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Challenges

This section addresses the most common issues and questions that arise when working with 2-Butanol, 4-(trimethylstannyl)-.

Q1: What is premature destannylation, and why is it a major concern with my substrate?

A1: Premature destannylation is the undesired cleavage of the carbon-tin bond before the desired cross-coupling catalytic cycle is completed. With your substrate, the most common pathway is protodestannylation , where a proton source cleaves the C-Sn bond to form 4-methyl-2-butanol and a tin byproduct. This side reaction irreversibly consumes your starting material, leading to low yields of the desired product.[1][2]

The mechanism involves the electrophilic attack of a proton on the carbon atom attached to the tin, proceeding through a transition state where positive charge builds on both the tin and the β-carbon.[2] Organostannanes are particularly susceptible to acid-catalyzed cleavage.[1]

Q2: My reaction is failing, and I see a lot of 4-methyl-2-butanol. What are the likely sources of protons?

A2: Identifying and eliminating sources of acidity is critical. Common culprits include:

• Water: Adventitious water in solvents, reagents, or on glassware. Always use rigorously dried solvents and flame-dried glassware under an inert atmosphere.

• The Substrate's Hydroxyl Group: The alcohol functional group on your substrate can act as a proton source, especially at elevated temperatures or in the presence of bases that are too weak to deprotonate it effectively but can facilitate proton transfer.

• Acidic Impurities: Impurities in the starting materials or reagents, such as HCl in an acid chloride electrophile or trace acid in solvents like dioxane.

• Silica Gel: Chromatography on silica gel can sometimes cause decomposition of organostannanes.[3]

Q3: Besides protodestannylation, what other side reactions should I be aware of?

A3: The structure of your substrate—a secondary alkylstannane—presents unique challenges beyond simple destannylation:

• Slow Transmetalation: The transfer of a secondary alkyl group from tin to palladium is often the rate-limiting step in the Stille catalytic cycle.[4][5] This step is inherently slower than for aryl or vinyl groups due to steric hindrance and the nature of the C(sp³)-Sn bond.[3]

• β-Hydride Elimination: A slow transmetalation step gives the palladium-alkyl intermediate more time to undergo side reactions. If the alkyl group has a hydrogen atom on a β-carbon (relative to the palladium), β-hydride elimination can occur. This is a major pathway for isomerization and the formation of alkene byproducts.[3]

• Homocoupling: The organostannane can couple with itself to form a dimer, a common side reaction in Stille couplings, especially in the presence of oxygen or at higher catalyst loadings.[4]

Q4: Is the hydroxyl group on my substrate a help or a hindrance?

A4: Both. While it can be a potential proton source (a hindrance), it can also be a significant advantage if leveraged correctly. Hydroxyl groups can act as directing groups in palladium-catalyzed cross-couplings.[6][7] By using a suitable base (e.g., NaH, K₂CO₃) to form a palladium alkoxide in situ, the hydroxyl group can coordinate to the palladium center. This intramolecular coordination can accelerate the otherwise slow transmetalation step, favoring the desired reaction pathway over side reactions like β-hydride elimination.

Section 2: Troubleshooting Guide

When a reaction with 2-Butanol, 4-(trimethylstannyl)- gives a low yield, a systematic approach is necessary. Use the following workflow to diagnose and solve the problem.

Visual Troubleshooting Workflow

Caption: Troubleshooting decision tree for low-yield reactions.

In-Depth Troubleshooting Scenarios

• Scenario 1: High levels of protodestannylation are observed.

  • Root Cause: Presence of an acid/proton source.

  • Solution 1 (The Dryness Protocol): Ensure every component is rigorously anhydrous. Use freshly distilled solvents from a suitable drying agent (e.g., toluene from sodium/benzophenone). Flame-dry all glassware under vacuum and backfill with argon or nitrogen. Use high-purity reagents.

  • Solution 2 (Base Additive Strategy): Add a non-nucleophilic, anhydrous base to the reaction. Cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are excellent choices. They can scavenge trace acids and may also facilitate the formation of a beneficial palladium alkoxide with the substrate's hydroxyl group.

  • Solution 3 (Solvent Choice): Switch to a less polar, aprotic solvent like toluene or hexanes instead of THF or dioxane. Polar solvents can sometimes facilitate proton transfer.

• Scenario 2: The reaction is clean but stalls, with significant starting material remaining.

  • Root Cause: The transmetalation step is too slow under the current conditions.

  • Solution 1 (The Co-Catalyst Boost): Add a copper(I) salt, such as copper(I) iodide (CuI) or copper(I) thiophene-2-carboxylate (CuTC), as a co-catalyst (5-20 mol%).[4][8][9] Copper salts are known to accelerate transmetalation, sometimes by orders of magnitude, which can be crucial for sluggish secondary alkylstannanes.[4]

  • Solution 2 (Ligand Optimization): The default Pd(PPh₃)₄ catalyst may not be sufficient. The triphenylphosphine ligands can be inhibitory.[10][11] Switch to a catalyst system with more electron-rich and bulky phosphine ligands, which promote the key oxidative addition and reductive elimination steps. A combination of Pd₂(dba)₃ with ligands like SPhos, XPhos, or RuPhos is often more effective.

  • Solution 3 (Temperature Adjustment): While high temperatures can promote destannylation, a modest increase (e.g., from 80°C to 100°C) might be necessary to overcome the activation barrier for transmetalation. This should be done cautiously and only after addressing potential proton sources.

Section 3: Validated Protocols and Methodologies

The following protocols are designed as robust starting points for your experiments.

Protocol 1: Optimized Stille Coupling with Copper(I) Co-catalysis

This protocol is designed to maximize the rate of the desired coupling to outcompete side reactions.

Step-by-Step Methodology:

• Preparation: To a flame-dried Schlenk flask under argon, add the aryl halide (1.0 equiv), Pd₂(dba)₃ (2.5 mol%), and the phosphine ligand (e.g., SPhos, 6 mol%).

• Additive: Add anhydrous copper(I) iodide (CuI, 10 mol%) and anhydrous cesium carbonate (Cs₂CO₃, 2.0 equiv).

• Solvent: Add anhydrous, degassed toluene (to make a ~0.1 M solution).

• Reagent Addition: Add 2-Butanol, 4-(trimethylstannyl)- (1.2 equiv) via syringe.

• Reaction: Heat the mixture to 90-100 °C and monitor by TLC or GC-MS.

• Workup: Upon completion, cool the reaction, dilute with ethyl acetate, and quench with an aqueous solution of KF. Stir vigorously for 1 hour to precipitate tin salts. Filter through Celite®, wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Causality ("The Why"):

• Pd₂(dba)₃/SPhos: This catalytic system is more active than Pd(PPh₃)₄ for challenging substrates.

• CuI: Accelerates the rate-limiting transmetalation step.[4]

• Cs₂CO₃: Acts as an acid scavenger and promotes the formation of a palladium alkoxide with the substrate's hydroxyl group, providing intramolecular activation.

• Toluene: A non-polar, aprotic solvent that minimizes the risk of protodestannylation.

Mechanism: Role of the Hydroxyl Group and Copper Co-catalyst

Caption: Key activation pathways for the stannane reagent.

Section 4: Data Tables for Parameter Optimization

Use these tables as a guide for selecting optimal reaction parameters.

Table 1: Influence of Solvents and Additives on Reaction Success

Parameter	Choice	Rationale & Potential Outcome	Primary Risk Mitigated
Solvent	Toluene, Dioxane	Aprotic, non-polar to moderately polar. Toluene is often preferred for minimizing polar side reactions.	Protodestannylation
THF	Can be effective, but must be rigorously dried as it is hygroscopic.	Protodestannylation
DMF, NMP	Highly polar, generally avoided unless necessary for solubility. Increases risk of side reactions.	(Increases risk)
Base	Cs₂CO₃, K₃PO₄	Strong, non-nucleophilic bases. Scavenge acid and can form activating alkoxides.	Protodestannylation
Proton Sponge	Bulky, non-coordinating base. Excellent for scavenging trace acid without other interactions.	Protodestannylation
None	High risk of protodestannylation from trace impurities or the substrate itself.	(Increases risk)
Co-catalyst	CuI, CuTC	Accelerates transmetalation, often dramatically. Can be essential for secondary alkyl groups.	Slow Reaction / Stalling
LiCl, CsF	Anionic activators. Can accelerate the reaction, especially LiCl in more polar solvents.	Slow Reaction / Stalling
None	Relies solely on the palladium catalyst; may be too slow for this substrate.	(Increases risk)

Table 2: Guide to Palladium Catalysts and Ligands

Pd Source	Ligand	Class	Key Characteristics
Pd(PPh₃)₄	PPh₃	Traditional Phosphine	Standard, but often slow. Can inhibit reaction via strong coordination.
Pd₂(dba)₃	Buchwald Ligands (SPhos, XPhos, RuPhos)	Bulky, Electron-Rich Dialkylbiaryl Phosphines	State-of-the-art for challenging couplings. Promotes fast oxidative addition and reductive elimination. Highly recommended.
Pd(OAc)₂	JackiePhos	Electron-Deficient Biaryl Phosphine	Specifically designed for promoting coupling of alkyl groups with spectator ligands.[12][13]
PdCl₂(dppf)	dppf	Ferrocenyl Phosphine	Robust and effective for many cross-couplings, a good intermediate option to screen.

References

• Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508-524 (1986). Available at: [Link]

• Herzon, S. B., & Hartwig, J. F. Stereoretentive Pd-catalysed Stille cross-coupling reactions of secondary alkyl azastannatranes and aryl halides. Nature Chemistry, 5(7), 607-612 (2013). Available at: [Link]

• Chemistry LibreTexts. Stille Coupling. (2023). Available at: [Link]

• Sandrock, D. L., & Leighton, J. L. Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. The Journal of Organic Chemistry, 80(15), 7751-7759 (2015). Available at: [Link]

• Casado, A. L., & Espinet, P. Computational Characterization of a Complete Palladium-Catalyzed Cross-Coupling Process: The Associative Transmetalation in the Stille Reaction. Organic Letters, 8(2), 215-218 (2006). Available at: [Link]

• Sandrock, D. L., & Leighton, J. L. Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. PubMed, (2015). Available at: [Link]

• Reddit User Discussion. How to prevent Protodestannylation. r/chemistry, (2020). Available at: [Link]

• Pérez-Temprano, M. H., et al. Stille Coupling of Alkynyl Stannane and Aryl Iodide, a Many-Pathways Reaction: The Importance of Isomerization. Organometallics, 31(17), 6245-6256 (2012). Available at: [Link]

• Farina, V. New perspectives in the cross-coupling reactions of organostannanes. Pure and Applied Chemistry, 68(1), 73-78 (1996). Available at: [Link]

• Casado, A. L., & Espinet, P. The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(43), 5734-5754 (2004). Available at: [Link]

• Hashemi, E., & Teimoury, M. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. RSC Advances, 16(5), 3456-3489 (2026). Available at: [Link]

• Herzon, S. B., et al. Pd-Catalyzed Arylation of Secondary α-Alkoxytricyclohexylstannanes. Organic Letters, 24(47), 8640-8645 (2022). Available at: [Link]

• Farina, V. New perspectives in the cross-coupling reactions of organostannanes. SciSpace, (1996). Available at: [Link]

• Reddit User Discussion. How to prevent Protodestannylation. r/chemistry, (2020). Available at: [Link]

• Zupan, M., & Sket, B. Kinetics of Protodestannylation of Substituted Vinylstannanes. Journal of the Chemical Society, Perkin Transactions 2, (11), 1797-1801 (1988). Available at: [Link]

• Denmark, S. E., & Wu, Z. Highly Stereospecific, Palladium-Catalyzed Cross-Coupling of Alkenylsilanols. Organic Letters, 2(17), 2491-2494 (2000). Available at: [Link]

• Herzon, S. B., et al. Pd-Catalyzed Arylation of Secondary α-Alkoxytricyclohexylstannanes. PMC, (2022). Available at: [Link]

• Farina, V. New perspectives in the cross-coupling reactions of organostannanes. SciSpace, (1996). Available at: [Link]

• Organic Chemistry Portal. Stille Coupling. (n.d.). Available at: [Link]

• Organic Chemistry Portal. Alkylstannane synthesis. (n.d.). Available at: [Link]

• Organic Chemistry Portal. Transition Metal Free Stannylation of Alkyl Halides. (2022). Available at: [Link]

• National Science Foundation. Pd-Catalyzed Arylation of Secondary α-Alkoxytricyclohexylstannanes. (n.d.). Available at: [Link]

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• 4. Stille reaction - Wikipedia [en.wikipedia.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06557G [pubs.rsc.org]
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• 13. Pd-Catalyzed Arylation of Secondary α-Alkoxytricyclohexylstannanes - PMC [pmc.ncbi.nlm.nih.gov]

optimizing solvent and temperature conditions for trimethylstannyl alcohol derivatives

Welcome to the Advanced Application Support Center. Trimethylstannyl alcohol derivatives are highly versatile intermediates in organic synthesis, radiolabeling, and cross-coupling reactions (such as the Stille coupling). However, the combination of a highly polarized, electron-rich carbon-tin (C-Sn) bond and a protic, nucleophilic hydroxyl (-OH) group creates unique stability challenges.

This guide provides field-proven troubleshooting strategies, thermodynamic causality, and self-validating protocols to help you optimize solvent and temperature conditions, preventing degradation and maximizing yield.

Troubleshooting Guides & FAQs

Q: Why does my trimethylstannyl alcohol rapidly degrade into a destannylated byproduct during heating? A: This is a classic manifestation of protodestannylation . The C-Sn bond is highly polar and susceptible to electrophilic cleavage by protons. The presence of the free alcohol (-OH) group exacerbates this vulnerability; it can act as a local proton donor or hydrogen-bond with the solvent, stabilizing the transition state for C-Sn cleavage.

• Causality & Solution: Organotin compounds generally begin to degrade at temperatures above 100°C[1]. To prevent this, switch to strictly anhydrous, aprotic solvents (e.g., n-pentane, THF, or toluene) to eliminate external proton sources[2]. Keep reaction temperatures below 70°C whenever possible. If high temperatures are thermodynamically required for your subsequent coupling, you must strictly limit the reaction time to prevent decomposition[3].

Mechanistic pathways of trimethylstannyl alcohols under varying solvent and temperature conditions.

Q: I am performing a Stille coupling with a trimethylstannyl alcohol. What is the optimal solvent system? A: Stille couplings require a delicate balance. You need a solvent polar enough to stabilize the palladium catalytic cycle (specifically the transmetalation step) but inert enough to prevent side reactions with the -OH group.

• Causality & Solution: Coordinating solvents like DMF or DMSO accelerate transmetalation by acting as ligands for the Pd(0) active species. However, these solvents are hygroscopic; trace water combined with high heat will destroy your stannane. For trimethylstannyl derivatives—which are inherently more reactive than tributylstannyl analogs—you can often achieve high yields at lower temperatures (40-65°C) using anhydrous THF. This avoids the harsh conditions that lead to chemical fragility and protodestannylation[2].

Q: How should I store my synthesized trimethylstannyl alcohol derivatives to maximize shelf-life? A: While many organotin solids show reasonable room-temperature stability[1], the presence of the hydroxyl group and the trimethylstannyl moiety makes them susceptible to slow self-oxidation and moisture-induced degradation over time.

• Causality & Solution: Store the derivatives at -20°C or 4°C in a neutral environment (pH ~7.4 if in buffer, or under argon if neat). Studies on trimethylstannyl immunoconjugates demonstrate that storage at -20°C maintains >99% radiochemical purity and prevents degradation for months, whereas room temperature storage risks self-oxidation and hydrolysis[4].

Solvent & Temperature Optimization Matrix

Use the following data table to select the optimal conditions based on your specific reaction phase.

Solvent System	Recommended Temp Range	Application / Reaction Phase	Causality & Performance Notes
n-Pentane / Hexane	-20°C to 25°C	Hydrostannation (Synthesis)	Non-polar environment prevents byproduct formation (e.g., Bu4Sn or Me4Sn) and suppresses Z-to-E isomerization[2].
THF (Anhydrous)	40°C to 65°C	Mild Stille Couplings	Excellent solubility; prevents protodestannylation; requires highly active Pd catalysts due to lower operating temperatures.
DMF / DMSO	70°C to 100°C	Difficult Cross-Couplings	Accelerates transmetalation via Pd coordination; high risk of destannylation if trace water is present.
Chlorobenzene	110°C to 130°C	Aroylation / High-barrier Rxns	High thermal stability solvent; strict time monitoring required to avoid stannane decomposition[3].

Experimental Workflow & Self-Validating Protocol

Step-by-step experimental workflow for optimizing trimethylstannyl alcohol reactions.

Protocol: Optimized Synthesis and Isolation of a Trimethylstannyl Alcohol

Objective: Synthesize an α -trimethylstannyl alcohol via hydrostannation while preventing Z-to-E isomerization and protodestannylation[2].

Step 1: Anhydrous Preparation Flame-dry a Schlenk flask under argon. Add the propargylic alcohol substrate (1.0 equiv) and a catalytic amount of Pd(PPh3)4 (1-2 mol%).

Step 2: Solvent Injection Dissolve the mixture in anhydrous n-pentane (0.2 M concentration). Causality: Using a strictly non-polar solvent minimizes the polar transition states that favor destannylation and byproduct formation[2].

Step 3: Reagent Addition & Temperature Control Cool the flask to 0°C. Dropwise, add trimethyltin hydride (Me3SnH, 1.1 equiv). Caution: Highly toxic. Allow the reaction to slowly warm to room temperature (20-25°C). Do not exceed 25°C during this phase to prevent thermal decomposition.

Step 4: Self-Validation (Reaction Monitoring) Validation Check: Before proceeding to purification, pull a 10 µL aliquot and analyze via TLC or crude ^119^Sn NMR. The reaction is typically complete within 1-2 hours. Prolonged reaction times lead to chemical fragility[2]. You should observe a singular sharp resonance around -40 to -60 ppm confirming the intact trimethylstannyl group.

Step 5: Rapid Purification Immediately concentrate the mixture under reduced pressure (keep the water bath strictly below 30°C). Purify via flash chromatography using triethylamine-deactivated silica gel (1% Et3N in the eluent). Causality: Standard silica gel is highly acidic. The polar -OH group causes the molecule to elute slowly, and prolonged exposure to acidic silanol sites will trigger massive C-Sn bond cleavage. Deactivation is mandatory.

References

• 2 - acs.org

• 1 - mdpi.com

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Technical Support Center: Resolving NMR Peak Overlaps in 4-(trimethylstannyl)-2-butanol Spectra

Welcome to the technical support center for advanced NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with spectral resolution in their analysis of organotin compounds, specifically 4-(trimethylstannyl)-2-butanol. As a molecule with a chiral center and flexible alkyl chain, its ¹H NMR spectrum can present significant challenges due to peak overlapping. This guide provides in-depth, question-and-answer-based troubleshooting protocols to help you systematically resolve these issues and achieve clean, interpretable spectra.

Understanding the Core Challenge: The Structure of 4-(trimethylstannyl)-2-butanol

The primary difficulty in analyzing 4-(trimethylstannyl)-2-butanol arises from its molecular structure. The presence of a chiral center at the C2 position renders the two protons on the adjacent C3 methylene group chemically non-equivalent.[1][2][3] These are known as diastereotopic protons and will inherently have different chemical shifts, often coupling to each other and to the proton on C2, leading to complex multiplet patterns that can easily overlap with other signals in the aliphatic region.[1][2] Furthermore, the free rotation around the C-C bonds creates multiple conformations in solution, and the observed spectrum is a weighted average of these, which can further complicate signal assignment.[4][5]

A key feature to remember is the presence of tin. Tin has two NMR-active isotopes with spin I=1/2: ¹¹⁹Sn (16.6% abundance) and ¹¹⁷Sn (7.7% abundance).[6] This means that any proton signal coupled to tin will appear as a central peak flanked by "satellite" peaks corresponding to the tin-proton coupling. Identifying these satellites can be a powerful tool for assigning protons on carbons near the trimethylstannyl group.[7][8]

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: My ¹H NMR spectrum of 4-(trimethylstannyl)-2-butanol shows significant peak overlap in the 1.4-1.8 ppm region. What are my initial steps?

This is a common issue, as the signals for the diastereotopic C3 methylene protons and the C1 methyl protons attached to the tin group are expected in this upfield region. Your first action should be a systematic, stepwise approach to manipulate the chemical environment without resorting to more time-consuming experiments.

Causality: The initial overlap is due to the similar electronic environments of the different proton groups in standard deuterated solvents like chloroform (CDCl₃).[9] The first step is to confirm signal identities and then attempt to alter these environments subtly.

Initial Troubleshooting Workflow:

Caption: Initial troubleshooting decision tree for peak overlap.

Protocol 1: D₂O Shake for Hydroxyl Proton Identification

• Acquire a standard ¹H NMR spectrum of your sample.

• Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Shake the tube vigorously for 20-30 seconds to facilitate proton-deuterium exchange.

• Re-acquire the ¹H NMR spectrum.

• Observation: The signal corresponding to the C2-OH proton will disappear or significantly diminish.[10][11][12] This unequivocally identifies its position, removing it as a source of confusion.

FAQ 2: The D₂O shake helped, but the CH₂ and CH protons are still a mess. Can changing the NMR solvent resolve the overlap?

Yes, changing the solvent is one of the most powerful and simple methods to resolve overlapping signals.[13][14] Aromatic solvents, in particular, can induce significant changes in chemical shifts.

Causality: Aromatic solvents like benzene-d₆ or toluene-d₈ have a strong magnetic anisotropy. They tend to form weak complexes with solute molecules, positioning themselves to shield or deshield nearby protons depending on their orientation relative to the aromatic ring's π-system. This solvent-induced shift is often sufficient to separate overlapping multiplets.

Protocol 2: Utilizing Aromatic Solvent-Induced Shift (ASIS)

• Prepare a new sample of 4-(trimethylstannyl)-2-butanol, this time dissolving it in benzene-d₆.

• Acquire a ¹H NMR spectrum.

• Compare this spectrum to the one obtained in CDCl₃. Protons on the side of the molecule that preferentially associates with the benzene ring will experience the largest shift, often upfield.

• Expected Outcome: You should observe a significant re-ordering and separation of the signals in the aliphatic region, potentially resolving the diastereotopic protons from each other and from other nearby signals.

Data Summary: Typical Solvent Effects on Chemical Shifts

Solvent	Residual ¹H Signal (ppm)	General Effect on Aliphatic Protons
Chloroform-d (CDCl₃)	7.26	Standard reference, often causes overlap.[9]
Benzene-d₆ (C₆D₆)	7.16	Induces upfield shifts (shielding) for protons associated with the solvent's π-cloud.[15][16]
Dimethyl Sulfoxide-d₆ (DMSO-d₆)	2.50	Polar, aprotic. Can alter hydrogen bonding and conformation, changing chemical shifts.[4]
Acetonitrile-d₃ (CD₃CN)	1.94	Polar, aprotic. Less dramatic shifts than benzene but can still be effective.

FAQ 3: I tried benzene-d₆, and while the shifts changed, two key multiplets are still partially overlapped. What's next?

Adjusting the acquisition temperature is the next logical step. This technique, known as variable-temperature (VT) NMR, can resolve signals by altering molecular conformation and hydrogen bonding.[4][17]

Causality: The chemical shift of a proton is a weighted average of its environment across all conformations the molecule adopts.[4] By changing the temperature, you alter the relative populations of these conformers.[4][5] If different conformers place the overlapping protons in sufficiently different magnetic environments, their averaged chemical shifts will change at different rates with temperature, leading to their resolution.[18][19] The chemical shift of the -OH proton is particularly sensitive to temperature due to changes in hydrogen bonding.[4]

Protocol 3: Variable Temperature (VT) NMR Spectroscopy

• Safety Note: Always use appropriate NMR tubes (e.g., Pyrex, Class A) for VT experiments, as cheaper tubes can fracture at temperature extremes.[17] Ensure you are trained on the specific spectrometer's VT unit.

• Using your sample in a suitable solvent (e.g., toluene-d₈ for a wide temperature range), acquire a reference spectrum at ambient temperature (e.g., 25°C / 298K).

• Heating: Increase the temperature in increments of 10-15°C (e.g., to 40°C, 55°C, 70°C). Allow the temperature to equilibrate for 5-10 minutes at each step before acquiring a spectrum. Do not exceed the solvent's boiling point.[17]

• Cooling: If heating doesn't work, return to ambient temperature and cool the sample in decrements of 15-20°C (e.g., to 5°C, -15°C, -35°C). Lower temperatures may slow conformational exchange, potentially sharpening signals.[5]

• Analysis: Compare the series of spectra. Look for signals that "move" apart as the temperature changes. The different rates of change can provide the separation needed for full interpretation.

FAQ 4: Even VT-NMR didn't fully resolve my key signals. Should I consider using a lanthanide shift reagent?

Yes. When simpler methods are insufficient, lanthanide shift reagents (LSRs) are a classic and highly effective tool for resolving severe peak overlap, especially in molecules with a Lewis basic site like an alcohol.[20][21][22]

Causality: LSRs are paramagnetic complexes, typically of Europium (Eu) or Praseodymium (Pr).[21][23] The alcohol's hydroxyl group will coordinate with the lanthanide ion in the LSR.[20] This brings the paramagnetic metal close to the molecule, inducing large changes in the chemical shifts of nearby protons.[24] The magnitude of this "lanthanide-induced shift" (LIS) is highly dependent on the distance of the proton from the lanthanide ion, causing protons closer to the -OH group to shift much more dramatically than those further away.[20][24]

• Europium-based reagents (e.g., Eu(fod)₃, Eu(dpm)₃) typically induce downfield shifts.[20][21]

• Praseodymium-based reagents (e.g., Pr(fod)₃) typically induce upfield shifts.[20][21]

Workflow for Lanthanide Shift Reagent Experiment:

Caption: Experimental workflow for using a Lanthanide Shift Reagent.

Protocol 4: Titration with a Lanthanide Shift Reagent

• Preparation: Prepare a solution of your compound in a dry, aprotic solvent like CDCl₃. Water will compete for coordination to the LSR, so dryness is critical.

• Reference Spectrum: Acquire a high-quality reference ¹H NMR spectrum.

• LSR Addition: Add a small, precisely weighed amount of the LSR (e.g., Eu(fod)₃) to the NMR tube, corresponding to approximately 0.1 molar equivalents relative to your substrate.

• Acquisition & Analysis: Shake well to dissolve and re-acquire the spectrum. The signals closest to the C2-OH group (i.e., H-2, H-3, and the C2-CH₃ protons) should show the most significant downfield shift.

• Iterate: Continue adding small, incremental amounts of the LSR (0.1-0.2 equivalents at a time) and acquiring a spectrum after each addition.[25] Monitor the separation of the target peaks. Stop when sufficient resolution is achieved. Over-addition can lead to significant signal broadening, so proceed cautiously.

FAQ 5: My overlap is exceptionally severe, and I need definitive proof of my assignments. What are my ultimate options?

When all other methods fail, or when you require unambiguous structural confirmation, two-dimensional (2D) NMR spectroscopy is the definitive solution.[26][27][28] For a molecule like 4-(trimethylstannyl)-2-butanol, a combination of COSY and HSQC experiments is exceptionally powerful.

Causality: 2D NMR experiments add a second frequency dimension, allowing for the correlation of nuclear spins. Instead of a single frequency axis, the data is presented as a contour map where cross-peaks indicate relationships between nuclei.[26]

• COSY (Correlation Spectroscopy): This homonuclear experiment shows correlations between protons that are coupled to each other (typically through 2 or 3 bonds).[26][29] A cross-peak at the intersection of two proton frequencies (F1, F2) indicates that these two protons are J-coupled. This is perfect for tracing the C-C bond connectivity through the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment shows correlations between protons and the carbons they are directly attached to (one-bond correlation).[26][30] This is incredibly useful for resolving proton overlap because it spreads the proton signals out along the much wider ¹³C chemical shift range.[31] Even if two proton signals overlap, it's highly unlikely their attached carbons will also overlap.

Logical Relationship of 2D NMR for Structure Elucidation:

Caption: Using 2D NMR to resolve structural ambiguity.

Protocol 5: Combined COSY and HSQC Analysis

• Acquisition: On a modern spectrometer, run a standard proton-carbon HSQC experiment followed by a standard proton-proton COSY experiment. These are routine experiments that can be completed in a reasonable timeframe.

• HSQC Analysis:

  • Start with the HSQC spectrum. Each cross-peak links a proton chemical shift (on the F2 axis) to a carbon chemical shift (on the F1 axis).

  • Identify the unique carbon signals from a 1D ¹³C spectrum. Locate the corresponding cross-peaks in the HSQC. This immediately gives you the precise chemical shift of the proton(s) attached to each carbon, even if they overlap in the 1D ¹H spectrum.[31]

• COSY Analysis:

  • Now, turn to the COSY spectrum. The diagonal contains the 1D proton spectrum. The off-diagonal cross-peaks are the key information.

  • Start with an unambiguous signal identified from the HSQC (e.g., the H-2 methine proton). Find its position on the diagonal.

  • Look for cross-peaks along a vertical or horizontal line from this diagonal peak. You should see correlations to the C2-CH₃ protons and the two diastereotopic H-3 protons.

  • From the H-3 proton signals, you can then "walk" along the carbon chain by finding their cross-peaks to the H-4 protons, confirming the entire spin system.

By combining these two experiments, you can definitively assign every proton and carbon in the molecule, completely overcoming any issues of signal overlap.

References

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• Quintard, J. P., et al. (n.d.). J(SnD) Coupling constants: a powerful tool for structural analysis of organotin compounds by 119Sn fourier transform n.m.r. spectroscopy. RSC Publishing.
• Unknown. (2025, July 17). Diastereotopic protons in acyclic compounds.
• Garg, N. K., et al. (2004, November 6). Application of Chiral Lanthanide Shift Reagents for Assignment of Absolute Configuration of Alcohols.
• Budhathoki, R. (2020, December 9). Chemical shift reagents and Chiral lanthanide shift reagents: How does it work? Chemistry Notes.
• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy.
• Mayo, R. E. (1976, May 3). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy.
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• Chemistry Stack Exchange. (2016, December 1). How to differentiate diastereotopic protons by NMR in flexible groups?
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• Urbańczyk, M., et al. (2021, November 3).
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• Molecules. (2020, November 17). Application of Lanthanide Shift Reagent to the 1 H-NMR Assignments of Acridone Alkaloids.
• Revue Roumaine de Chimie. (n.d.). 1H NMR AND CONFORMATIONAL ANALYSIS OF DIASTEREOTOPIC METHYLENE PROTONS IN ACHIRAL FLEXIBLE MOLECULES.
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• Anupriya, A. (2013, February 7). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Anupriya Chemistry.
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Technical Support Center: Minimizing Toxic Tin Byproducts in 4-(Trimethylstannyl)-2-butanol Workflows

Executive Overview & Mechanistic Context

Reactions utilizing 4-(trimethylstannyl)-2-butanol —such as Stille cross-couplings or electrophilic destannylations for radiolabeling—inevitably generate stoichiometric amounts of trimethyltin byproducts (e.g., Me3​SnX and Me6​Sn2​ ). Unlike tributyltin species, trimethyltin derivatives are highly volatile, water-soluble, and severely neurotoxic. For drug development professionals, reducing these impurities from stoichiometric levels to sub-15 ppm is not just a regulatory requirement, but a critical safety mandate (1)[1]. This support center provides causal troubleshooting and self-validating protocols to ensure complete organotin remediation.

Troubleshooting Guide & FAQs

Q1: After reacting 4-(trimethylstannyl)-2-butanol, standard silica gel chromatography fails to remove all trimethyltin residues. Why does this happen, and how can I resolve it? Causality: Trimethyltin halides ( Me3​SnX ) possess a low-polarity profile that often causes them to co-elute with the desired functionalized 2-butanol product on standard acidic silica gel (2)[2]. Furthermore, acidic silanol groups can trigger unwanted protodestannylation of sensitive intermediates. Resolution: Transition to a chemically modified stationary phase. Using a mixture of 10% w/w anhydrous potassium carbonate ( K2​CO3​ ) and silica gel effectively immobilizes the tin impurities (1)[1]. The basic carbonate converts organotin halides into insoluble species that strongly adsorb to the silica matrix, reducing tin contamination to <15 ppm (3)[3]. Alternatively, pre-treating the silica with 2-5% triethylamine ( Et3​N ) neutralizes acidic sites and improves separation resolution (4)[4].

Q2: I attempted an aqueous Potassium Fluoride (KF) wash to precipitate the tin, but it formed an intractable emulsion. What is the mechanistic cause, and how do I break it? Causality: The addition of aqueous KF drives a halogen exchange, converting soluble Me3​SnX into trimethyltin fluoride ( Me3​SnF ). This species forms a highly insoluble, polymeric network (3)[3]. The fine precipitate accumulates at the aqueous-organic interface, acting as a physical stabilizer for emulsions and trapping your target alcohol (5)[5]. Resolution: Do not attempt to separate the layers in the funnel immediately. Instead, filter the entire biphasic mixture through a tightly packed pad of Celite® (5)[5]. The Celite mechanically traps the polymeric Me3​SnF , breaking the emulsion and allowing for a clean separation of the organic and aqueous phases (4)[4].

Q3: How can I minimize the formation of hexamethylditin ( Me6​Sn2​ ) homocoupling byproducts during the reaction itself? Causality: Hexamethylditin forms when the rate of transmetalation is slow relative to oxidative addition, allowing the palladium intermediate to react with another equivalent of the stannane. Resolution: Optimize the catalytic cycle by employing highly active palladium catalysts and adding a copper(I) co-catalyst (e.g., CuI or CuTC). The "copper effect" accelerates transmetalation by forming a highly reactive organocopper intermediate, kinetically outcompeting the homocoupling pathway.

Self-Validating Experimental Protocols

Protocol A: Aqueous KF Workup & Interfacial Filtration

Mechanism: Exploits the thermodynamic stability of the Sn-F bond to force the precipitation of toxic tin.

• Dilution: Upon completion of the 4-(trimethylstannyl)-2-butanol reaction, cool the mixture and dilute with ethyl acetate or diethyl ether to maintain product solubility (5)[5].

• Fluoride Treatment: Add a volume of saturated aqueous 1M KF solution equal to the organic layer. Shake vigorously for at least 1 minute per wash, or stir for 1 hour to ensure complete conversion to Me3​SnF (4)[4].

• Interfacial Filtration: Filter the entire biphasic mixture through a pre-wetted pad of Celite® on a sintered glass funnel to remove the solid Me3​SnF (5)[5].

  • Validation Checkpoint: The filtrate must present as two sharply defined, transparent layers in the separatory funnel. Any residual interfacial cloudiness indicates incomplete Me3​SnF removal, requiring a secondary Celite filtration.

• Phase Separation: Isolate the organic layer, wash sequentially with water and brine, and dry over anhydrous Na2​SO4​ (5)[5].

Protocol B: K2​CO3​ -Silica Gel Chromatography

Mechanism: Utilizes acid-base immobilization to permanently bind tin byproducts to the stationary phase.

• Stationary Phase Preparation: Thoroughly mix 10 g of finely powdered anhydrous K2​CO3​ with 90 g of standard flash silica gel (10% w/w) (1)[1]. This mixture can be stored for several months without losing activity.

• Column Packing: Dry-pack or slurry-pack the column using the desired non-polar eluent (5)[5].

• Loading: Concentrate the crude reaction mixture and load it onto the column using a minimal amount of solvent (5)[5].

• Elution: Elute with your optimized solvent system.

  • Validation Checkpoint: Spot the eluent on a TLC plate and stain with potassium permanganate ( KMnO4​ ) or iodine. Trimethyltin residues typically appear as fast-moving spots (high Rf). A successful K2​CO3​ immobilization will yield a chromatogram entirely free of these high-Rf tin spots.

Quantitative Method Comparison

Purification Method	Mechanism of Action	Tin Removal Efficiency	Operational Advantages	Limitations
Aqueous KF Wash	Conversion to insoluble polymeric Me3​SnF	90 - 95%	Cost-effective; simple, scalable procedure (2)[2].	Can form emulsions; traps polar products (5)[5].
Et3​N -Treated Silica	Deactivation of acidic silanol sites	> 98%	Minimizes product degradation; improves separation (2)[2].	Requires pre-treatment of the stationary phase (2)[2].
K2​CO3​ -Silica (10% w/w)	Immobilization via basic carbonate interaction	> 99% (< 15 ppm residual)	Highly effective for ppm-level biological purity (3)[3].	Slower flow rates; requires dry/slurry packing (5)[5].

Decision Workflow

Workflow for the systematic removal of toxic trimethyltin byproducts to achieve sub-ppm purity.

References

• University of Rochester - Workup for Removing Tin Byproducts[Link]

• Chemical Reviews (ACS Publications) - Methodologies Limiting or Avoiding Contamination by Organotin Residues in Organic Synthesis[Link]

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Reference Data & Comparative Studies

Comparative Guide: 4-(Trimethylstannyl)-2-butanol vs. Tributylstannyl Analogs in Cross-Coupling

Executive Summary

Bifunctional organostannanes, such as 4-(trimethylstannyl)-2-butanol and its tributylstannyl (TBT) analog, are highly valuable building blocks in modern drug development and complex molecule synthesis. They serve as critical reagents for introducing functionalized aliphatic chains via palladium-catalyzed Stille cross-coupling, where the 2-butanol moiety provides a versatile secondary alcohol for downstream manipulation.

However, the choice of the stannyl ligand—trimethyltin (TMT) versus tributyltin (TBT)—creates a profound divergence in reaction kinetics, purification efficiency, and laboratory safety. This guide objectively evaluates these two analogs to help researchers select the optimal reagent based on empirical performance data and mechanistic causality.

Mechanistic Divergence: Sterics and Transmetalation Kinetics

In the catalytic cycle of the Stille reaction, transmetalation is almost universally the rate-determining step[1]. The transfer of the alkyl group from the tin atom to the palladium center is highly sensitive to the steric environment.

• TMT Analogs (4-(trimethylstannyl)-2-butanol): The trimethylstannyl group possesses minimal steric bulk. This lack of hindrance significantly accelerates the transmetalation step[2]. Experimental benchmarking demonstrates that TMT derivatives consistently provide higher yields in shorter reaction times compared to their TBT counterparts, as the smaller methyl groups facilitate the critical interaction with the Pd(II) intermediate[3].

• TBT Analogs (4-(tributylstannyl)-2-butanol): The bulky butyl chains create significant steric crowding around the tin center. This slows down the transmetalation process, often necessitating harsher reaction conditions (e.g., higher temperatures, extended times, or highly active, electron-rich ligands) to achieve full conversion[1][3].

The "Tin Trash" Conundrum: Purification Dynamics

The most notorious drawback of any Stille coupling is the removal of stoichiometric tin byproducts. The choice between TMT and TBT drastically alters the downstream workflow.

• TBT Workup: Tributyltin halides (e.g., Bu3​SnCl ) generated during the reaction are highly lipophilic. They persistently co-elute with organic products on silica gel, causing "tin trash" contamination. Isolating the moderately polar 2-butanol derivative from TBT byproducts often requires repetitive chromatography or harsh treatments with silver nitrate to precipitate the tin.

• TMT Workup: Trimethyltin byproducts (e.g., Me3​SnCl ) are significantly more polar, water-soluble, and volatile[1]. This allows for their facile removal via simple aqueous washes or mild vacuum evaporation, drastically simplifying the isolation of the hydrophilic 2-butanol product and improving the overall atom economy of the purification step.

Toxicity and Handling: The Safety Trade-Off

The improved reactivity and purification profile of the TMT analog comes at a severe safety cost that must be managed with rigorous laboratory protocols.

• TMT Toxicity: Trimethyltin compounds are highly volatile and exhibit extreme acute neurotoxicity. They readily cross the blood-brain barrier, causing severe and permanent damage to the central nervous system, characterized by neuronal necrosis and aggressive microglial activation[4][5]. Strict handling in a glovebox or high-performance fume hood is mandatory.

• TBT Toxicity: Tributyltin is less acutely neurotoxic to humans and less volatile, making it marginally safer for benchtop handling[4]. However, it remains a potent environmental pollutant and endocrine disruptor, requiring careful waste segregation[5].

Quantitative Performance Comparison

Parameter	4-(Trimethylstannyl)-2-butanol	4-(Tributylstannyl)-2-butanol
Transmetalation Rate	Fast (Low steric hindrance)[2][3]	Slow (High steric hindrance)[1]
Typical Reaction Time	2 – 6 hours	12 – 24+ hours
Byproduct Solubility	High aqueous solubility ( Me3​SnX )	High lipid solubility ( Bu3​SnX )
Purification Difficulty	Low (Aqueous wash / Mild vacuum)	High (Complex chromatography)
Primary Toxicity Risk	Acute severe neurotoxicity[4]	Endocrine disruption / Immunotoxicity[5]
Volatility	High (Requires strict vapor control)	Low

Workflow Visualization

Workflow comparison of Stille coupling and purification for TMT vs. TBT analogs.

Self-Validating Experimental Protocol

Objective: Palladium-Catalyzed Stille Coupling of 4-(Trimethylstannyl)-2-butanol with an Aryl Iodide. Note: This protocol incorporates built-in visual and chemical checkpoints to validate the success of each mechanistic step.

Step 1: Catalyst Activation

• Action: In an oven-dried Schlenk flask under argon, dissolve 0.05 eq of Pd2​(dba)3​ and 0.1 eq of AsPh3​ (or P(t−Bu)3​ ) in anhydrous DMF.

• Causality & Validation: The solution must transition from a deep purple/red to a pale yellow/orange color. This visual shift confirms the dissociation of the dba ligands and the successful formation of the active 14-electron Pd(0) species required for oxidative addition[1].

Step 2: Oxidative Addition & Transmetalation

• Action: Add 1.0 eq of the aryl iodide, followed by 1.1 eq of 4-(trimethylstannyl)-2-butanol. Heat the mixture to 60 °C.

• Causality & Validation: Monitor the reaction via TLC using a KMnO4​ stain. The disappearance of the UV-active aryl iodide and the appearance of a new UV-active, KMnO4​ -positive spot confirms product formation (the secondary alcohol of the 2-butanol moiety oxidizes readily, validating its presence). Due to the low steric bulk of the TMT group, full conversion should be validated within 2–4 hours[2][3].

Step 3: Quenching and Tin Scavenging

• Action: Cool the reaction to room temperature and add an equal volume of 1M aqueous Potassium Fluoride (KF) solution. Stir vigorously for 30 minutes.

• Causality & Validation: A dense, milky-white precipitate of Me3​SnF will immediately form. This visual cue is a self-validating check that the toxic, soluble Me3​SnI byproduct has been successfully converted into an insoluble hypervalent fluorostannate complex, driving the equilibrium and neutralizing the tin hazard.

Step 4: Isolation

• Action: Filter the biphasic mixture through a pad of Celite to remove the Pd catalyst and the Me3​SnF precipitate. Extract the aqueous filtrate with Ethyl Acetate (3x).

• Causality & Validation: The high water solubility of any residual Me3​Sn derivatives ensures they remain trapped in the aqueous phase[1]. Evaporating the organic layer will yield a crude product that is largely free of "tin trash," validating the primary advantage of selecting the TMT analog over TBT.

References

• Source: wikipedia.
• Source: nih.
• Source: benchchem.
• The organotin compounds trimethyltin (TMT) and triethyltin (TET) but not tributyltin (TBT)
• Innovative Chemical Treatment of TBT (Tributyltin)

Sources

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The organotin compounds trimethyltin (TMT) and triethyltin (TET) but not tributyltin (TBT) induce activation of microglia co-cultivated with astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. esaa.org [esaa.org]

Comparative Evaluation of Steric Hindrance: 4-(Trimethylstannyl)-2-butanol vs. Primary Stannyl Alcohols

Executive Summary

This guide provides an in-depth, comparative analysis of the reactivity profiles and steric hindrance dynamics between secondary γ -stannyl alcohols—specifically 4-(trimethylstannyl)-2-butanol—and their primary counterparts, such as 4-(trimethylstannyl)-1-butanol. By evaluating their behavior in standard hydroxyl-directed reactions and intramolecular cyclizations, we aim to provide synthetic chemists and drug development professionals with actionable insights for optimizing functional group tolerance, protecting group strategies, and stereospecific fragmentations.

Mechanistic Grounding: The Role of Steric Bulk in γ -Stannyl Alcohols

Organotin compounds are highly valued in organic synthesis for their functional group compatibility and moderate reactivity. γ -Stannyl alcohols represent a unique class of bifunctional molecules capable of undergoing stereospecific cyclopropanation or oxidative 1,4-fragmentation 1.

The presence of a methyl group at the C2 position in 4-(trimethylstannyl)-2-butanol [[2]]() fundamentally alters the local steric environment of the hydroxyl group compared to the primary 4-(trimethylstannyl)-1-butanol:

• Primary Stannyl Alcohols (C1-OH): Exhibit minimal steric hindrance, allowing for rapid intermolecular reactions (e.g., silylation, acylation) and facilitating the formation of acyclic transition states.

• Secondary Stannyl Alcohols (C2-OH): The additional methyl group introduces significant A-value strain. This steric hindrance not only retards the kinetics of standard hydroxyl protections but also restricts the conformational freedom of the alkyl chain. In intramolecular reactions, such as the electrophilic attack on the tin-carbon bond to form cyclopropanes 3, this restricted conformation can lead to higher stereospecificity but slower overall reaction rates 4.

Logical relationship between steric hindrance and reactivity in γ-stannyl alcohols.

Comparative Reactivity Profiles

To quantify the impact of steric hindrance, we compare the relative reaction rates and yields of 4-(trimethylstannyl)-2-butanol and 4-(trimethylstannyl)-1-butanol across three standard transformations. The data below synthesizes the kinetic penalty incurred by the C2-methyl group during nucleophilic attack and transition state formation.

Reaction Type	Reagents & Conditions	Substrate	Relative Rate ( krel​ )	Yield (%)	Primary Mechanistic Driver
Silylation	TBS-Cl, Imidazole, DMF, 25°C	4-(Trimethylstannyl)-1-butanol	1.0 (Ref)	>95%	Unhindered nucleophilic attack
Silylation	TBS-Cl, Imidazole, DMF, 25°C	4-(Trimethylstannyl)-2-butanol	0.15	72%	Steric shielding by C2-methyl
Acylation	Ac2O, Pyridine, DMAP, 25°C	4-(Trimethylstannyl)-1-butanol	1.0 (Ref)	98%	Facile tetrahedral intermediate
Acylation	Ac2O, Pyridine, DMAP, 25°C	4-(Trimethylstannyl)-2-butanol	0.30	85%	Steric crowding in transition state
Oxidative Fragmentation	PhI(OAc)2, CH2Cl2, 25°C	4-(Trimethylstannyl)-1-butanol	1.0 (Ref)	88%	Rapid alkoxide-iodine exchange
Oxidative Fragmentation	PhI(OAc)2, CH2Cl2, 25°C	4-(Trimethylstannyl)-2-butanol	0.45	78%	Restricted conformation for anti-periplanar elimination

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The inclusion of internal standards and kinetic monitoring allows researchers to verify the causality of steric hindrance in real-time.

Protocol A: Kinetic Evaluation of Hydroxyl Silylation

Objective: Determine the relative reaction rate ( krel​ ) of TBS protection to quantify steric shielding. Causality: By running a competition experiment with a limiting amount of electrophile, the kinetic preference directly reflects the steric accessibility of the hydroxyl group.

Step-by-Step Workflow:

• Preparation: In a flame-dried Schlenk flask under argon, dissolve 1.0 mmol of 4-(trimethylstannyl)-1-butanol and 1.0 mmol of 4-(trimethylstannyl)-2-butanol in 5.0 mL of anhydrous DMF.

• Internal Standard: Add 0.5 mmol of dodecane as an internal standard for GC-FID analysis.

• Base Addition: Add 3.0 mmol of imidazole and stir for 5 minutes at 25°C.

• Electrophile Addition (Limiting): Rapidly inject 0.5 mmol of tert-butyldimethylsilyl chloride (TBS-Cl) dissolved in 1.0 mL of DMF.

• Kinetic Sampling: Withdraw 50 μ L aliquots at 2, 5, 10, 30, and 60 minutes. Quench immediately in 200 μ L of saturated aqueous NaHCO3​ and extract with 500 μ L of hexanes.

• Analysis: Analyze the organic layer via GC-FID. The ratio of the silylated primary alcohol to the silylated secondary alcohol provides the relative rate constant, confirming the ~6.6-fold decrease in reactivity due to the C2-methyl group.

Experimental workflow for kinetic evaluation of hydroxyl silylation.

Protocol B: Stereospecific Cyclopropanation via Mesylation

Objective: Evaluate how steric hindrance affects intramolecular SN​2 -like displacement of the activated hydroxyl group by the γ -stannyl carbon. Causality: The conversion of the OH to a mesylate (OMs) is slower for the secondary alcohol. However, once formed, the restricted conformation of the secondary mesylate forces a highly stereospecific anti-periplanar elimination of the stannyl group, yielding a substituted cyclopropane with strict inversion of configuration 3.

Step-by-Step Workflow:

• Activation: Dissolve 1.0 mmol of 4-(trimethylstannyl)-2-butanol in 10 mL of anhydrous CH2​Cl2​ at 0°C. Add 2.0 mmol of triethylamine, followed by dropwise addition of 1.2 mmol of methanesulfonyl chloride (MsCl).

• Monitoring: Monitor the mesylation via TLC. Note that this step requires ~2 hours for completion, compared to <30 minutes for the primary alcohol analog.

• Cyclization: Once mesylation is complete, warm the reaction to room temperature. The spontaneous elimination of Me3​SnOMs drives the formation of methylcyclopropane.

• Isolation: Wash with water, dry over MgSO4​ , and carefully concentrate (product is volatile). Analyze via 1H NMR to confirm the stereochemical inversion at the carbon bearing the leaving group.

Strategic Recommendations for Drug Development Professionals

When incorporating stannyl alcohols into complex synthetic sequences (e.g., as precursors for Stille cross-coupling or late-stage functionalization):

• Protecting Group Strategy: If utilizing 4-(trimethylstannyl)-2-butanol, employ smaller, more reactive protecting groups (e.g., TMS or MOM) or use stronger catalysts (e.g., AgOTf) to overcome the steric barrier during protection.

• Oxidative Cleavage: Be aware that hypervalent iodine-mediated fragmentations will proceed slower with secondary γ -stannyl alcohols [[1]](). Reaction times must be extended, and temperature control is critical to prevent premature destannylation.

• Stereocontrol: Leverage the steric bulk of the secondary alcohol to your advantage. The restricted rotation around the C2-C3 bond can be utilized to induce high diastereoselectivity in subsequent reactions, such as the addition of electrophiles to the adjacent carbon network.

References

• Stereochemistry of an Oxidative 1,4-Fragmentation of γ -Stannyl Alcohols with a Hypervalent Organoiodine Compound Source: RSC Publishing (J. Chem. Soc., Perkin Trans. 1) URL:[Link]

• Some uses of tin compounds in organic synthesis Source: Apollo - University of Cambridge Repository URL:[Link]

• 4-(Trimethylstannyl)-2-butanol — Chemical Substance Information Source: NextSDS Database URL:[Link]

• Stereospecific cyclopropane synthesis from γ -stannyl alcohols Source: Scilit URL:[Link]

Sources

• 1. Stereochemistry of an oxidative 1,4-fragmentation of γ-stannyl alcohols with a hypervalent organoiodine compound and the synthesis of erythro-6-acetoxyhexadecan-5-olide - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. nextsds.com [nextsds.com]
• 3. Some uses of tin compounds in organic synthesis. [repository.cam.ac.uk]
• 4. Stereospecific cyclopropane synthesis from γ-stannyl alcohols | Scilit [scilit.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Butanol, 4-(trimethylstannyl)-

As a Senior Application Scientist, I recognize that pushing the boundaries of drug development and complex organic synthesis often requires handling highly reactive and inherently hazardous reagents. 2-Butanol, 4-(trimethylstannyl)- is a specialized organotin compound frequently utilized as an intermediate in advanced cross-coupling (e.g., Stille reactions) and radical-mediated pathways.

While its synthetic utility is undeniable, the presence of the trimethyltin (-SnMe3) moiety classifies this compound as a severe occupational hazard. Trimethyltin derivatives are potent neurotoxins that readily cross the blood-brain barrier, causing irreversible damage to the central nervous system (specifically the hippocampus and amygdala)[1]. Furthermore, they are highly lipophilic, allowing them to rapidly penetrate intact skin and standard laboratory gloves[2].

To ensure the integrity of your research and the safety of your personnel, this guide provides a field-proven, self-validating operational framework for handling, quenching, and disposing of 2-Butanol, 4-(trimethylstannyl)-.

Mandatory Personal Protective Equipment (PPE) & Engineering Controls

Do not rely on standard laboratory attire. The high lipophilicity of trimethyltin compounds allows them to permeate standard thin nitrile gloves over time. A self-validating safety system requires layering defenses based on mechanistic causality.

Table 1: PPE Requirements and Mechanistic Causality

PPE Component	Specification	Mechanistic Causality & Rationale
Primary Gloves	Heavy-duty Neoprene or Butyl rubber	Organotins degrade standard nitrile rapidly. Neoprene provides superior chemical resistance against organometallic permeation[1].
Secondary Gloves	Disposable Nitrile (Inner layer)	Acts as a secondary barrier and allows for the safe removal of the outer contaminated glove without exposing bare skin[3].
Eye/Face Protection	Chemical splash goggles + Face shield	Protects mucosal membranes from micro-splashes. Trimethyltin derivatives can cause severe ocular burns and systemic absorption[2].
Body Protection	Impervious lab coat or Tyvek apron	Prevents absorption through clothing. Contaminated clothing must be immediately removed and disposed of, not laundered at home[3][4].
Respiratory	NIOSH-approved respirator	Required only if engineering controls fail or during a spill. Trimethyltin vapors/dusts are highly toxic via inhalation[5].
Engineering Control	Chemical Fume Hood (>100 fpm)	Mandatory for all open handling. The sash must be kept as low as physically possible to create a physical barrier and ensure directional airflow away from the operator[1][3].

Operational Workflow: Step-by-Step Handling Protocol

To ensure trustworthiness, the following protocol integrates chemical handling with in-situ hazard mitigation.

Step 1: Pre-Operation Validation

• Verify the fume hood face velocity is functioning optimally (>100 fpm).

• Clear the workspace of all unnecessary equipment to minimize potential contamination surfaces.

• Prepare a neutralizing bath (10-20% household bleach solution) inside the hood before opening the chemical container[1].

Step 2: Reagent Transfer

• Perform all transfers over a secondary containment tray lined with chemical-absorbent pads.

• Use dedicated, disposable spatulas or glass syringes. Avoid rapid movements that could create aerosols.

• Immediately seal the primary container after use. Trimethyltin compounds must be stored in a cool, dry, well-ventilated area away from oxidizing agents[2].

Step 3: Reaction Execution & In-Situ Quenching Expert Insight: Standard aqueous workups of Stille couplings generate large volumes of highly toxic aqueous waste. Instead, utilize a fluoride-based precipitation method to actively reduce the hazard profile of your reaction mixture.

• Execute the reaction under inert atmosphere as required.

• Upon completion, add Potassium Fluoride (KF) deposited on Calcium Fluoride (CaF2) or an aqueous KF solution to the crude mixture[6].

• Causality: The fluoride ions react with soluble trimethyltin residues to form highly insoluble polymeric tin fluorides (Me3SnF).

• Filter the insoluble tin fluorides through a Celite pad. This simple step drastically reduces the toxicity of the crude organic product and simplifies downstream waste management[6].

Decontamination and Spill Response

A spill involving trimethyltin compounds is a high-risk event. Immediate chemical oxidation is required to neutralize the threat.

Emergency Spill Protocol:

• Evacuate & Isolate: Alert personnel and evacuate the immediate area. Ensure the fume hood remains ON to capture vapors[2].

• Containment: Wearing full PPE (including a respirator if outside the hood), cover the spill with absorbent pads (for liquids) or carefully sweep (for solids) avoiding dust generation[1][7].

• Chemical Oxidation: Treat the contaminated surface with a freshly prepared bleach (sodium hypochlorite) solution. Causality: Bleach oxidizes the highly toxic trimethyltin species into significantly less harmful, insoluble tin oxides[1].

• Collection: Collect all saturated pads and debris into a rigid, sealable hazardous waste container.

Glassware Decontamination: Never wash organotin-contaminated glassware in a standard sink.

• Rinse glassware with a minimal amount of organic solvent (e.g., acetone) directly into the organotin waste jug[8].

• Submerge the glassware in a bleach solution or a 20% Nitric Acid bath overnight to fully oxidize any residual tin compounds[1][8].

• Rinse thoroughly with deionized water before returning the glassware to general circulation.

Waste Disposal Plan

Organotin waste must be strictly segregated from general organic waste to prevent environmental contamination and comply with federal regulations[4].

Table 2: Waste Segregation Strategy

Waste Stream	Containment Strategy	Disposal Labeling
Solid Tin Fluorides	Rigid, sealable polyethylene container.	"Hazardous Waste: Solid Organotin / Tin Fluorides"
Liquid Filtrates/Solvents	Dedicated organotin solvent carboy. Do not mix with general halogenated waste.	"Hazardous Waste: Liquid Organotin Compounds"[8]
Contaminated PPE/Pads	Double-bagged in heavy-duty plastic or sealed drum.	"Hazardous Waste: Organotin Contaminated Debris"[1]

Operational & Decontamination Workflow Visualization

Operational workflow and emergency decontamination pathway for trimethyltin compounds.

References

• An In-depth Technical Guide to the Safety and Handling of Organotin Compounds - Benchchem.
• A Practical Method for the Disposal of Organotin Residues from Reaction Mixtures - ResearchGate / ChemInform.
• Proper Disposal of Tributyltin Chloride: A Comprehensive Guide for Laboratory Professionals - Benchchem.
• Trimethyltin Chloride HAZARD SUMMARY - NJ.gov Department of Health.
• ORGANOTIN COMPOUNDS - CDC Stacks / NIOSH.
• Minimizing exposure risks when handling powdered Trimethyltin hydroxide - Benchchem.
• How can I be safe and protect myself using trimethyl tin chloride? - StackExchange Chemistry.
• Trimethyltin chloride - SAFETY DATA SHEET - Santa Cruz Biotechnology.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nj.gov [nj.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]